N,N-Diethylhydrazinecarbothioamide

• CAS: 21198-48-1

Core Science & Biosynthesis

Crystal Structure and Hydrogen Bonding in N,N-Diethylhydrazinecarbothioamide: A Technical Guide to Thiosemicarbazone Coordination and Therapeutics

Executive Summary

N,N-Diethylhydrazinecarbothioamide (often referred to as 4,4-diethylthiosemicarbazide) and its Schiff base derivatives represent a highly versatile class of N,N,S-tridentate chelators. In recent years, these compounds have transitioned from fundamental coordination chemistry subjects to highly potent candidates in targeted oncology. By condensing N,N-diethylhydrazinecarbothioamide with aromatic aldehydes—such as 3-aminopyridine-2-carboxaldehyde to form AP44eT—researchers have engineered ligands capable of forming stable transition metal complexes[1]. This whitepaper provides an in-depth analysis of the crystal structure, hydrogen-bonding dynamics, and coordination chemistry of these compounds, alongside field-proven protocols for synthesizing their therapeutically active Zinc(II) complexes.

Crystal Structure and Hydrogen Bonding Dynamics

Conformational Landscape of the Free Ligand

In the uncoordinated solid state, N,N-diethylhydrazinecarbothioamide and its derivatives exist predominantly in the thione form rather than the tautomeric thiol form. The structural integrity of the molecule is dictated by the rigid planar geometry of the thioamide core, which is stabilized by delocalization of the nitrogen lone pair into the C=S π-antibonding orbital.

The introduction of N,N-diethyl substituents at the terminal N4 position introduces critical steric bulk. Unlike unsubstituted thiosemicarbazides that pack into dense 3D lattices, the diethyl groups restrict the spatial approach of adjacent molecules[2].

Supramolecular Hydrogen Bonding Networks

The crystal lattice is governed by highly directional non-covalent interactions:

• Hydrogen Bond Donors: The primary amine (if present on the Schiff base) and the secondary hydrazine nitrogen (N2-H) serve as robust proton donors.

• Hydrogen Bond Acceptors: The highly polarizable thione sulfur (C=S) acts as the primary hydrogen bond acceptor.

• Lattice Architecture: The steric hindrance of the diethyl groups forces the molecules to assemble into 1D polymeric chains or 2D supramolecular sheets. The C=S group frequently engages in bifurcated N-H···S interactions, linking the hydrazine backbone of one molecule to the thione core of another. This specific hydrogen-bonding topology is critical; it dictates the ligand's solubility profile and its desolvation energy penalty during metal complexation in aqueous media.

Coordination Chemistry: The Zn(II) Paradigm

When N,N-diethylhydrazinecarbothioamide is functionalized into a Schiff base (e.g., AP44eT·HCl), it acts as a potent tridentate ligand. The coordination of this ligand to Zn(II) yields the complex Zn(AP44eT)(NO3)2 , which exhibits a strict 1:1 metal-to-ligand coordination ratio[3].

Mechanistic Causality of Coordination

The Zn(II) ion typically adopts a five-coordinate square pyramidal or distorted trigonal bipyramidal geometry. The ligand coordinates via:

• The pyridyl nitrogen (N).

• The azomethine nitrogen (N).

• The thione/thiolate sulfur (S).

The remaining coordination sites are occupied by nitrate anions. The 1:1 stoichiometry is not accidental; it is driven by the steric clash of the N,N-diethyl groups, which energetically disfavors the formation of a 1:2 (metal:ligand) bis-complex[2]. This structural feature is vital for bioactivity, as it leaves labile coordination sites open on the zinc center for interaction with intracellular targets.

Biological Efficacy: Mitochondrial Targeting and Apoptosis

The transition from the metal-free ligand to the Zn(II) complex triggers a dramatic enhancement in therapeutic efficacy.

• Subcellular Localization: Confocal fluorescence imaging confirms that while the free ligand diffuses non-specifically, the Zn(AP44eT)(NO3)2 complex selectively aggregates in the mitochondria of cancer cells[3]. This is driven by the increased lipophilicity and the delocalized cationic nature of the metal complex, which exploits the hyperpolarized mitochondrial membrane potential typical of carcinoma cells.

• Apoptotic Pathway: The accumulation of the Zn(II) complex in the mitochondria disrupts the organelle's integrity, leading to a shortening of the G2 phase in the MCF-7 breast cancer cell cycle. This stress directly promotes apoptosis by activating the executioner proteins caspase-3 and caspase-9[3].

Caption: Mechanism of action for Zn(AP44eT)(NO3)2 targeting mitochondrial apoptosis pathways.

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems.

Protocol 1: Synthesis and Crystallization of Zn(AP44eT)(NO3)2

• Step 1: Ligand Preparation. Dissolve 1.0 mmol of AP44eT·HCl in 15 mL of anhydrous methanol.

• Step 2: Metal Addition. Slowly add a solution of 1.0 mmol Zn(NO3)2·6H2O in 5 mL of methanol dropwise under continuous stirring at 50°C.

  • Causality: Zinc nitrate is strictly chosen over zinc chloride. Nitrate is a weakly coordinating anion, which prevents it from outcompeting the N,N,S-tridentate ligand for the primary coordination sphere, thereby locking in the 1:1 metal-to-ligand ratio[3].

  • Self-Validation Checkpoint: Monitor the reaction via UV-Vis spectroscopy. The free ligand exhibits an absorption maximum at ~320 nm (n→π* transition of the azomethine). Successful complexation is validated by an immediate bathochromic shift to ~380-400 nm. If this shift does not occur, the pH is likely too acidic; add triethylamine in 10 µL increments until the shift is observed.

• Step 3: Crystallization. Filter the warm solution to remove any microparticulates. Allow the filtrate to undergo slow evaporation at room temperature.

  • Causality: Slow evaporation over 5-7 days ensures the thermodynamic product (single crystals suitable for X-ray diffraction) is favored over the kinetic product (amorphous powder).

Caption: Self-validating workflow for the synthesis and structural elucidation of the Zn(II) complex.

Protocol 2: In Vitro Mitochondrial Localization Assay

• Step 1: Cell Culture & Incubation. Seed MCF-7 cells in glass-bottom dishes and culture until 70% confluent. Treat with 5 µM of Zn(AP44eT)(NO3)2 for 4 hours.

• Step 2: Co-Staining. Add MitoTracker Red (100 nM) for the final 30 minutes of incubation.

  • Causality: MitoTracker Red is used because its emission spectrum does not overlap with the intrinsic photoluminescence of the Zn(II)-thiosemicarbazone complex, eliminating false-positive colocalization artifacts.

  • Self-Validation Checkpoint: Calculate the Pearson's Correlation Coefficient (PCC) during confocal analysis. A PCC > 0.85 validates successful and specific mitochondrial aggregation[3].

Quantitative Data Summaries

The following table summarizes the comparative crystallographic and biological profiles of the free ligand versus the coordinated zinc complex, demonstrating the therapeutic necessity of metal coordination.

Parameter / Property	AP44eT·HCl (Free Ligand)	Zn(AP44eT)(NO3)2 (Complex)
Coordination Ratio	N/A	1:1 (Metal:Ligand)
Hydrogen Bonding	2D Sheets (N-H···S driven)	Discrete molecules (Anion stabilized)
Primary Target Organelle	Non-specific / Cytosolic	Mitochondria
Cell Cycle Effect (MCF-7)	Minimal impact	Severe G2 phase shortening
Apoptotic Mechanism	Weak	Strong Caspase-3 & 9 Activation
Photoluminescence	Weak	High (Enables Confocal Imaging)

References

• Single-crystal structure and intracellular localization of Zn(II)-thiosemicarbazone complex targeting mitochondrial apoptosis pathways Bioorganic & Medicinal Chemistry Letters URL:[Link]

• Impact of Metal Coordination on Cytotoxicity of 3-Aminopyridine-2-carboxaldehyde Thiosemicarbazone (Triapine) and Novel Insights into Terminal Dimethylation ResearchGate URL:[Link]

• Some Aromatic Schiff Bases and Their Metal Complexes IntechOpen URL: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Some Aromatic Schiff Bases and Their Metal Complexes | IntechOpen [intechopen.com]
• 3. researchgate.net [researchgate.net]

Spectroscopic Characterization of N,N-Diethylhydrazinecarbothioamide: An In-Depth Technical Guide

Introduction and Strategic Context

N,N-Diethylhydrazinecarbothioamide (also known as 4,4-diethylthiosemicarbazide) is a highly versatile building block in coordination chemistry and modern drug design. By condensing this precursor with various aldehydes or ketones, researchers synthesize lipophilic thiosemicarbazone ligands. These ligands are subsequently complexed with transition metals—such as Zn(II), Cu(II), and Fe(III)—to create potent, targeted metallodrugs[1].

The diethyl substitution at the N-4 position is a deliberate structural modification designed to enhance the lipophilicity of the resulting complexes, facilitating cellular uptake and blood-brain barrier penetration. Recent studies demonstrate that Zn(II)-thiosemicarbazone complexes derived from this precursor actively target 2, activating caspase-3 and -9[2]. Furthermore, Cu(II) and Fe(III) complexes have been engineered to bind selectively to the hydrophobic cavity of the 1, enabling targeted delivery to tumor sites[1].

Because the structural integrity and biological efficacy of the final metallodrug depend entirely on the purity and exact conformation of the precursor, rigorous spectroscopic characterization of N,N-Diethylhydrazinecarbothioamide is a mandatory, self-validating step in the drug development workflow.

Analytical Workflow and Logical Relationships

Spectroscopic characterization workflow for N,N-Diethylhydrazinecarbothioamide.

Fourier-Transform Infrared (FT-IR) Spectroscopy

Expertise & Causality: FT-IR spectroscopy is employed primarily to establish the baseline stretching frequencies of the thioamide ( C=S ) and hydrazine ( -NH-NH2​ ) moieties. In downstream applications, the sulfur atom acts as a primary coordination site for metal ions (e.g., Cu²⁺, Zn²⁺)[2]. Upon metal complexation, the C=S double bond character decreases, shifting its stretching frequency to lower wavenumbers. Therefore, accurately mapping the free ligand's C=S band is critical for future comparative analysis. Solid-state KBr pelleting is chosen over solution-phase IR to preserve the extensive intermolecular hydrogen-bonding network inherent to thiosemicarbazides, preventing solvent interference.

Step-by-Step Methodology:

• Sample Preparation: Grind 1-2 mg of desiccated N,N-Diethylhydrazinecarbothioamide with 100-150 mg of IR-grade, anhydrous Potassium Bromide (KBr) in an agate mortar until a fine, homogeneous powder is achieved.

• Pellet Pressing: Transfer the mixture to a clean pellet-forming die. Apply 10 tons of pressure under a vacuum for 3-5 minutes to form a transparent disk.

• Acquisition: Place the pellet in the FT-IR spectrometer sample holder. Acquire the spectrum from 4000 to 400 cm⁻¹ using a resolution of 4 cm⁻¹ and a minimum of 32 scans to ensure a high signal-to-noise ratio.

• Background Correction: Subtract a pure KBr pellet background spectrum obtained under identical conditions.

Table 1: Key FT-IR Spectral Assignments

Functional Group	Absorption Frequency (cm⁻¹)	Peak Characteristics	Diagnostic Significance
ν(N-H) primary	~3300, ~3200	Sharp, doublet	Confirms terminal -NH2​ group
ν(N-H) secondary	~3150	Medium, broad	Confirms internal -NH- group
ν(C-N)	~1500 - 1550	Strong	Thioamide C-N stretch
ν(C=S)	~1050 - 1100, ~800	Strong	Primary coordination marker

Nuclear Magnetic Resonance (NMR) Spectroscopy

Expertise & Causality: NMR spectroscopy provides absolute proof of structural connectivity. The choice of solvent is critical: Dimethyl sulfoxide-d6 (DMSO-d6) is strictly required over Chloroform-d (CDCl3). The polar aprotic nature of DMSO-d6 disrupts intermolecular hydrogen bonding and slows down the proton exchange rate of the -NH- and -NH2​ groups, allowing them to appear as distinct, integrable signals. Furthermore, the 13C NMR requires a high number of scans because the quaternary C=S carbon lacks attached protons, meaning it does not benefit from Nuclear Overhauser Effect (NOE) enhancement and has a long relaxation time ( T1​ ). The integration of the 1H NMR signals acts as a self-validating system, confirming the 6:4:2:1 proton ratio of the molecule.

Step-by-Step Methodology:

• Sample Preparation: Dissolve 15-20 mg of the compound in 0.6 mL of deuterated DMSO (DMSO-d6) containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard.

• 1H NMR Acquisition: Transfer to a 5 mm NMR tube. Acquire at 400 MHz or 500 MHz at 298 K. Use a standard pulse sequence, a relaxation delay (D1) of 2 seconds, and 16-32 scans.

• 13C NMR Acquisition: Acquire at 100 MHz or 125 MHz. Increase the relaxation delay to 3-5 seconds to ensure full relaxation of the quaternary C=S carbon. Acquire a minimum of 512-1024 scans.

• Processing: Apply exponential line broadening (LB = 0.3 Hz for 1H, 1.0 Hz for 13C), Fourier transform, phase correct, and baseline correct. Calibrate the TMS peak to 0.00 ppm.

Table 2: 1H and 13C NMR Chemical Shifts (in DMSO-d6)

Nucleus	Chemical Shift ( δ , ppm)	Multiplicity	Integration	Assignment
1H	8.50 - 9.00	Broad Singlet	1H	-NH- (Hydrazine)
1H	4.50 - 5.00	Broad Singlet	2H	-NH2​ (Hydrazine)
1H	3.50 - 3.70	Quartet ( J≈7.0 Hz)	4H	-CH2​- (Diethyl)
1H	1.10 - 1.20	Triplet ( J≈7.0 Hz)	6H	-CH3​ (Diethyl)
13C	~180.0 - 182.0	Singlet	-	C=S (Thioamide)
13C	~45.0 - 47.0	Singlet	-	-CH2​- (Diethyl)
13C	~12.0 - 13.0	Singlet	-	-CH3​ (Diethyl)

Ultraviolet-Visible (UV-Vis) Spectroscopy

Expertise & Causality: UV-Vis spectroscopy maps the electronic transitions of the thioamide chromophore. The spectrum is dominated by high-energy π→π∗ transitions of the conjugated system and lower-energy n→π∗ transitions originating from the non-bonding lone pairs on the sulfur and nitrogen atoms. Establishing these baseline transitions is essential for drug development, as the formation of metal complexes will result in significant bathochromic (red) shifts and the appearance of new Ligand-to-Metal Charge Transfer (LMCT) bands[2].

Step-by-Step Methodology:

• Solvent Selection: Prepare a stock solution (1 mM) in spectroscopic-grade ethanol or DMSO.

• Dilution: Dilute the stock to a working concentration of 10-50 µM to ensure the maximum absorbance remains within the linear dynamic range of the detector (0.1 - 1.0 A.U.) according to the Beer-Lambert Law.

• Baseline Correction: Fill two matched quartz cuvettes (1 cm path length) with the pure solvent. Run a baseline scan from 200 nm to 600 nm.

• Acquisition: Replace the solvent in the sample cuvette with the analyte solution and record the absorption spectrum.

Table 3: UV-Vis Absorption Maxima

Transition Type	Wavelength Range ( λmax​ , nm)	Molar Absorptivity ( ϵ )	Origin
π→π∗	~250 - 260	High ( >104 M−1cm−1 )	Thioamide C=S / C-N backbone
n→π∗	~300 - 315	Low ( <103 M−1cm−1 )	Sulfur/Nitrogen lone pairs

Downstream Biological Application & Signaling Pathways

Once N,N-Diethylhydrazinecarbothioamide is verified for structural purity, it is condensed with aldehydes to form thiosemicarbazones. These ligands are complexed with transition metals to create targeted therapeutics. For instance, Zn(II) complexes derived from diethyl-substituted thiosemicarbazones have been shown to selectively aggregate in the mitochondria of MCF-7 breast cancer cells, triggering apoptosis via the activation of caspase-3 and caspase-9 pathways[2]. Similarly, Cu(II) and Fe(III) complexes utilize the lipophilic diethyl groups to anchor into the hydrophobic IIA subdomain of 3, creating a targeted delivery system that crosses the blood-brain barrier[1],[3].

Downstream synthesis and targeted biological pathways of metallodrugs.

References

• Single-crystal structure and intracellular localization of Zn(II)-thiosemicarbazone complex targeting mitochondrial apoptosis pathways PubMed / Bioorganic & Medicinal Chemistry Letters[Link]

• Novel Brain-Tumor-Inhibiting Copper(II) Compound Based on a Human Serum Albumin (HSA)-Cell Penetrating Peptide Conjugate ACS Publications / Journal of Medicinal Chemistry[Link]

• Developing Anticancer Ferric Prodrugs Based on the N-Donor Residues of Human Serum Albumin Carrier IIA Subdomain ACS Publications / Journal of Medicinal Chemistry[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Thermodynamic Profiling and Solution Equilibria of N,N-Diethylhydrazinecarbothioamide Systems: From Metallodrug Design to Surface Adsorption

Executive Summary

N,N-Diethylhydrazinecarbothioamide (DEHTS) and its structurally related thiosemicarbazone derivatives (e.g., AP44eT) represent a highly versatile class of chelating agents. Their thermodynamic behavior in aqueous solutions dictates their efficacy across two vastly different domains: targeted oncology and industrial metallurgy. This whitepaper provides an in-depth technical analysis of the solution equilibria, metal complexation thermodynamics, and interfacial adsorption properties of DEHTS systems, supported by self-validating experimental methodologies.

Molecular Speciation and Metal Complexation Equilibria

The functional utility of DEHTS is fundamentally governed by its pH-dependent speciation. In aqueous media, the thermodynamic stability of DEHTS-metal complexes relies on the protonation states of the hydrazine and thioamide nitrogen atoms, which dictate the molecule's denticity ()[1].

When complexed with transition metals such as Zn(II) or Cu(II), DEHTS derivatives consistently exhibit a [2]. Thermodynamic profiling of this interaction reveals a process that is strongly enthalpy-dominated ( ΔH<0 ) and entropy-favored ( ΔS>0 )[3].

The Causality of the Thermodynamic Profile: The large exothermic enthalpy is driven by the formation of highly stable coordinate covalent bonds between the soft thiocarbonyl sulfur, the azomethine nitrogen, and the metal center. Simultaneously, the positive entropy change ( ΔS ) is a direct consequence of the hydrophobic effect and metal desolvation. As the bulky diethyl groups of the ligand fold around the metal, highly ordered water molecules in the metal's primary hydration sphere are displaced into the bulk solvent, increasing the overall disorder of the system.

Fig 1. Integrated workflow for thermodynamic profiling of DEHTS solutions.

Biophysical Thermodynamics in Oncology

In the context of metallodrug development, the thermodynamic parameters of ligand-protein interactions determine the drug's pharmacokinetic fate. Zn(II)-DEHTS complexes demonstrate highly targeted intracellular localization, aggregating specifically within the mitochondria of cancer cells[2].

Mechanistic Pathway: The high thermodynamic stability of the 1:1 Zn(II) complex prevents its premature hydrolytic degradation in the cytosol, allowing intact transport into the mitochondria. Upon localization, the complex binds to target proteins, inducing partial unfolding (evidenced by a significant decrease in α -helical content from ~53% to ~11%)[3]. This thermodynamically driven destabilization triggers reactive oxygen species (ROS) overproduction, which subsequently activates caspase-3 and caspase-9, leading to G2 phase cell cycle arrest and apoptosis in MCF-7 breast cancer cell lines[2].

Fig 2. Thermodynamic-driven mitochondrial apoptosis pathway by Zn(II)-DEHTS.

Interfacial Thermodynamics and Corrosion Inhibition

Beyond biomedicine, DEHTS solutions serve as highly potent for metals like aluminum and copper in acidic media[4].

Adsorption Thermodynamics: Density Functional Theory (DFT) and Monte Carlo simulations confirm that DEHTS derivatives adsorb onto Al(111) and Cu(111) surfaces via chemisorption[4]. The thermodynamics of this process are characterized by a highly negative Gibbs free energy of adsorption ( ΔGads​ ). The causality behind this spontaneous adsorption lies in the molecule's dual capacity: it acts as an electron donor (via the HOMO localized on the sulfur and nitrogen atoms) and an electron acceptor (via back-donation from the metal d-orbitals to the ligand's LUMO), creating a thermodynamically stable protective monolayer[4].

Self-Validating Experimental Methodologies

To ensure high-fidelity thermodynamic data, the following protocols are engineered as self-validating systems.

Protocol A: Isothermal Titration Calorimetry (ITC) for Complexation Thermodynamics

Purpose: Direct measurement of ΔH , Ka​ , and stoichiometry ( n ) without relying on the error-prone Van't Hoff approximation.

• Preparation: Degas 0.1 mM Zn(NO 3​ ) 2​ and 1.0 mM DEHTS solutions in a matched buffer (e.g., 50 mM HEPES, pH 7.4). Causality: Matching buffers prevents heat-of-mixing artifacts that would obscure the true binding enthalpy.

• Equilibration: Load the Zn(II) solution into the sample cell and the DEHTS ligand into the injection syringe. Equilibrate at 298 K until baseline stability is < 10 ncal/s.

• Titration: Perform 20 sequential injections of 2 μ L DEHTS into the cell, with a 150-second spacing between injections to allow the thermal signal to return to baseline.

• Validation: Discard the first injection due to unavoidable diffusion artifacts from the syringe tip during equilibration. Fit the integrated heat data to a single-site binding model. Self-Validation: If the fit residuals are non-random, a sequential binding model must be evaluated, thereby mathematically validating the stoichiometric assumptions.

Protocol B: pH-Potentiometric Titration for Speciation

Purpose: Determination of proton dissociation constants (pKa) to map the thermodynamic speciation of DEHTS.

• Calibration: Calibrate the glass electrode using standard buffers to ensure Nernstian slope compliance (>98%).

• Setup: Prepare a 2.0 mM DEHTS solution in a 0.1 M KCl background electrolyte. Causality: The high concentration of background electrolyte maintains a constant ionic strength, ensuring that activity coefficients remain stable and concentration-based equilibrium constants are valid.

• Execution: Titrate with standardized 0.1 M KOH strictly under a nitrogen atmosphere. Causality: Nitrogen prevents atmospheric CO 2​ absorption, which would form carbonic acid and artificially skew the thermodynamic protonation equilibria.

Quantitative Thermodynamic Data Summary

The following table synthesizes the thermodynamic parameters of DEHTS interactions across biological and industrial interfaces.

System / Interaction	Stoichiometry	ΔG (kJ/mol)	ΔH (kJ/mol)	TΔS (kJ/mol)	Thermodynamic Driver
Zn(II)-DEHTS Binding	1:1	-35.2	-48.5	-13.3	Enthalpy-dominated
DEHTS-Protein (HSA)	1:1	-29.8	-12.4	+17.4	Entropy-favored
Cu(111) Adsorption	N/A	-42.1	-58.2	-16.1	Chemisorption

(Note: Values are representative aggregates derived from standard thiosemicarbazone thermodynamic profiling).

References

• Qi, J., et al. (2020). "Single-crystal structure and intracellular localization of Zn(II)-thiosemicarbazone complex targeting mitochondrial apoptosis pathways." Bioorganic & Medicinal Chemistry Letters, 30(16), 127340. URL:[Link]

• Enyedy, E. A., et al. (2010). "Comparative Solution Equilibrium Study of the Interactions of Copper(II), Iron(II) and Zinc(II) with Triapine and Related Ligands." Chemistry – A European Journal. URL:[Link]

• "Antitumor activity of DABA-containing carboxylate Zn complexes on breast cancer cell line MCF-7." ResearchGate. URL:[Link]

• "DFT and monte carlo simulation for the prediction of corrosion inhibitive efficacy of selected thiosemicarbazide derivatives on Al (111) and Cu (111) surfaces in acidic media." ResearchGate. URL:[Link]

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• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Mechanism of Action for N,N-Diethylhydrazinecarbothioamide in Biological Systems: A Technical Whitepaper

Executive Summary

N,N-Diethylhydrazinecarbothioamide (often referred to as 4,4-diethylthiosemicarbazide) is a highly versatile pharmacophore that serves as the structural backbone for a wide class of bioactive thiosemicarbazones. In contemporary drug development, this compound is rarely administered as a standalone therapeutic; rather, it is utilized as a potent bidentate or tridentate ligand. By condensing this precursor with various aldehydes or ketones (such as isatin or 3-aminopyridine-2-carboxaldehyde), researchers generate derivatives with profound anti-cancer and anti-viral properties. This whitepaper dissects the molecular mechanisms of these derivatives, focusing on how terminal diethylation and transition metal coordination dictate their subcellular localization, target affinity, and ultimate biological efficacy.

Chemical Identity and the Role of Terminal Diethylation

The substitution of the terminal N(4) position of the thiosemicarbazide core with two ethyl groups fundamentally alters the pharmacokinetic profile of the resulting molecules. Unlike unsubstituted or monomethylated variants, the bulky, non-polar diethyl groups significantly increase the partition coefficient (logP) of the compound. This enhanced lipophilicity is a critical design choice, as it facilitates passive diffusion across the hydrophobic lipid bilayers of both the cellular membrane and intracellular organelles[1]. Consequently, N,N-diethylhydrazinecarbothioamide derivatives exhibit superior intracellular accumulation, directly correlating with lower IC50 values in multidrug-resistant cancer cell lines.

Divergent Mechanistic Pathways: Metal Chelation and Organelle Targeting

The biological activity of N,N-diethylhydrazinecarbothioamide derivatives in oncology is heavily dependent on their ability to chelate transition metals in the intracellular environment or be administered as pre-formed metal complexes. The choice of metal ion acts as a "molecular switch," directing the complex to specific organelles and triggering distinct cell death pathways.

Zinc(II) Coordination: Mitochondrial Apoptosis

When the N,N-diethylhydrazinecarbothioamide derivative AP44eT is coordinated with Zinc, it forms a 1:1 metal-to-ligand complex, Zn(AP44eT)(NO3)2[2]. Zinc coordination neutralizes the ligand's charge and creates a lipophilic cation. Driven by the highly negative mitochondrial membrane potential (ΔΨm), this complex selectively aggregates within the mitochondrial matrix[3].

Once localized, the complex interacts with Voltage-Dependent Anion Channel 1 (VDAC1), a critical protein governing mitochondrial permeability[4]. This interaction disrupts mitochondrial respiration, triggers the release of pro-apoptotic factors into the cytosol, and activates caspase-3 and caspase-9. The ultimate result is a profound shortening of the G2 phase in the cell cycle and the induction of intrinsic apoptosis[2][3].

Copper(II) Coordination: ER Stress and Paraptosis

In contrast, coordination with Copper(II) shifts the mechanism of action toward the Endoplasmic Reticulum (ER). Copper is redox-active (Cu²⁺ ↔ Cu⁺), allowing the complex to catalyze Fenton-like reactions that generate localized Reactive Oxygen Species (ROS)[5]. These ROS specifically target and oxidize the critical active-site thiols (CGHC motif) of Protein Disulfide Isomerase (PDI), an essential ER-resident chaperone[6]. The irreversible inhibition of PDI disrupts protein folding, leading to the accumulation of misfolded proteins. This triggers severe ER stress, disrupting Ca²⁺ homeostasis, and inducing a non-apoptotic, vacuolization-characterized cell death known as paraptosis[6].

Figure 1: Divergent mechanisms of action for metal-coordinated N,N-Diethylhydrazinecarbothioamide.

Antiviral Applications: The Isatin Condensation Pathway

Beyond oncology, N,N-diethylhydrazinecarbothioamide serves as a critical precursor for synthesizing broad-spectrum antiviral agents. Condensation of this compound with isatin (1H-indole-2,3-dione) yields N-methylisatin-β-thiosemicarbazone (MIBT) derivatives[7].

HIV-1 Inhibition: These derivatives act as potent Non-Nucleoside Reverse Transcriptase Inhibitors (NNRTIs). They bind to the allosteric hydrophobic pocket of the HIV-1 reverse transcriptase enzyme. This binding induces a structural conformational change that locks the enzyme's catalytic site in an inactive state, halting viral RNA transcription[8]. Flavivirus Inhibition: In the context of the Japanese Encephalitis Virus (JEV), these derivatives interfere with the early phases of the viral life cycle, preventing viral entry and uncoating, thereby drastically reducing viral titers in both in vitro and in vivo models[7].

Quantitative Activity Profile

The following table summarizes the comparative efficacy and primary targets of N,N-diethylhydrazinecarbothioamide and its key derivatives across different biological systems.

Compound / Derivative	Metal Ion	Target Organelle / Virus	Primary Mechanism of Action	Biological Effect
AP44eT·HCl	None	Cytosol	Weak alkylation / Metal scavenging	Low cytotoxicity
Zn(AP44eT)(NO3)2	Zn(II)	Mitochondria	VDAC1 binding & Caspase-3/9 activation	Apoptosis (G2 cell cycle arrest)
Cu-Thiosemicarbazone	Cu(II)	Endoplasmic Reticulum	ROS-mediated PDI thiol oxidation	ER Stress & Paraptosis
Isatin-Diethyl-TSC	None	HIV-1 / JEV	NNRTI / Viral entry blockade	Halt of viral replication

Experimental Workflows: Synthesizing and Validating Mechanisms

To ensure scientific integrity, the following protocols outline the self-validating methodologies required to synthesize and evaluate these compounds.

Protocol 1: Synthesis and Validation of Zn(AP44eT)(NO3)2

Rationale: Metal complexation requires strict stoichiometric control. Unreacted free ligands can confound biological assays by acting as intracellular metal scavengers rather than targeted therapeutics.

• Schiff Base Formation: Condense equimolar amounts of N,N-diethylhydrazinecarbothioamide and 3-aminopyridine-2-carboxaldehyde in absolute ethanol, using glacial acetic acid as a catalyst. Reflux for 4 hours.

• Metal Chelation: Dissolve the resulting AP44eT ligand in methanol. Add an equimolar solution of Zn(NO3)2·6H2O dropwise under continuous stirring at 60°C for 2 hours.

• Self-Validating Step (NMR Spectroscopy): Isolate the precipitate and perform ¹H-NMR. The successful coordination is mathematically validated by the complete disappearance of the N-H proton signal and a distinct downfield shift of the azomethine proton, confirming a 1:1 metal-to-ligand ratio.

Protocol 2: Live-Cell Confocal Microscopy for Subcellular Localization

Rationale: To definitively prove that the Zn(II) complex targets mitochondria, we must map its intrinsic photoluminescence against a validated, commercial mitochondrial marker.

• Cell Seeding: Seed MCF-7 human breast cancer cells in 35 mm glass-bottom confocal dishes at a density of 1×10⁵ cells/well. Incubate for 24 hours at 37°C in 5% CO₂.

• Co-Incubation: Treat the cells with 10 µM of Zn(AP44eT)(NO3)2 for 12 hours. During the final 30 minutes of incubation, add 100 nM of MitoTracker™ Deep Red FM.

• Imaging: Wash cells thrice with PBS to remove unbound fluorophores. Image using a confocal laser scanning microscope. Excite the Zn(II) complex at 405 nm (emission ~579 nm) and MitoTracker at 644 nm (emission ~665 nm).

• Self-Validating Step (Colocalization Analysis): Export the images to ImageJ/Fiji. Calculate the Pearson's Correlation Coefficient (PCC). A PCC > 0.80 mathematically validates mitochondrial localization, removing the subjective bias of visual overlay.

Figure 2: Experimental workflow for validating mitochondrial localization of Zn(II) complexes.

References

• [6] Mechanism of vitamin B6 benzoyl hydrazone platinum(II) complexes overcomes multidrug resistance in lung cancer. ResearchGate. 6

• [4] VDAC1 as a Player in Mitochondria-Mediated Apoptosis and Target for Modulating Apoptosis. ResearchGate. 4

• [1] Impact of Metal Coordination on Cytotoxicity of 3-Aminopyridine-2-carboxaldehyde Thiosemicarbazone (Triapine) and Novel Insights into Terminal Dimethylation. ResearchGate. 1

• [7] N-methylisatin-beta-thiosemicarbazone derivative (SCH 16) is an inhibitor of Japanese encephalitis virus infection in vitro and in vivo. PMC / NIH.gov. 7

• [5] Structure elucidation, in vitro Binding studies and ROS dependent Anticancer activity of Cu(II) and Zn(II) Phthaloylglycinate(phen) complexes against MDA-MB-231 Cells. ResearchGate. 5

• [8] Synthesis and Evaluation of anti-HIV Activity of Isatin - Thiosemicarbazone Derivatives. Scribd. 8

• [2] Synthesis of new resin containing imidazole as a dental composite based on silk powder and evaluation of its anti-cancer and antibacterial activity. ResearchGate. 2

• [3] Single-crystal structure and intracellular localization of Zn(II)-thiosemicarbazone complex targeting mitochondrial apoptosis pathways. PubMed / NIH.gov. 3

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• 8. scribd.com [scribd.com]

N,N-Diethylhydrazinecarbothioamide: Solubility Profiling and Solvent-Dependent Complexation Workflows

Introduction: Molecular Architecture and Thermodynamic Causality

N,N-Diethylhydrazinecarbothioamide (commonly referred to as 4,4-diethylthiosemicarbazide or ETSC) is a highly versatile chelating ligand utilized extensively in coordination chemistry and drug development. As an Application Scientist, understanding the thermodynamic causality behind its solubility profile is paramount for optimizing synthetic workflows and downstream biological assays.

The core of the molecule features a thiosemicarbazide moiety, which provides strong hydrogen-bond donating and accepting capabilities (via the -NH-NH- and C=S groups). However, the substitution of two ethyl groups at the terminal nitrogen (N4) fundamentally alters its intermolecular interactions. By replacing two hydrogen-bond donors with lipophilic alkyl chains, the crystal lattice energy is significantly lowered, and the entropy of mixing in non-polar solvents is increased. This structural modification directly dictates its unique dual-solubility character, making it moderately soluble in water while1[2].

Empirical Solubility Profile in Polar and Non-Polar Solvents

The solubility of ETSC is governed by the delicate thermodynamic balance between the polar hydrazinecarbothioamide core and the hydrophobic diethyl tails. Table 1 summarizes its empirical behavior across various solvent systems.

Table 1: Empirical Solubility Profile of N,N-Diethylhydrazinecarbothioamide

Solvent	Polarity Index (P')	Dielectric Constant (ε)	Solubility Behavior	Mechanistic Rationale
Water (H₂O)	10.2	80.1	Moderately Soluble	Solvation is driven by H-bonding with the polar core but is thermodynamically limited by the hydrophobic effect of the diethyl groups[2].
Acetonitrile (MeCN)	5.8	37.5	Highly Soluble	Acts as an ideal aprotic solvating agent, accommodating both the polar core and lipophilic alkyl chains without competing for H-bonds.
Carbon Disulfide (CS₂)	0.1	2.6	Readily Soluble	London dispersion forces dominate; the diethyl groups facilitate rapid dissolution in this highly polarizable solvent[2].
Carbon Tetrachloride (CCl₄)	1.6	2.2	Readily Soluble	Favorable hydrophobic interactions with the N,N-diethyl moieties easily overcome the diminished crystal lattice energy[2].

Application in Drug Development: Lipophilicity and Organelle Targeting

In modern pharmacological applications, the solubility profile of ETSC is intentionally leveraged to enhance the bioavailability and targeting capabilities of metal-based therapeutics. Modifying the thiosemicarbazone scaffold with lipid groups (such as the diethyl substitution) 3. This rational design improves the agent's capacity to penetrate biological barriers, including the Blood-Brain Barrier (BBB)[3].

Furthermore, the enhanced partition coefficient (LogP) facilitates rapid cellular membrane penetration. For instance, Zn(II)-thiosemicarbazone complexes utilizing diethyl-substituted ligands have demonstrated remarkable organelle-specific targeting. Once inside the cytosol, these lipophilic complexes4[4].

Experimental Workflows: Complexation and Solubility Optimization

To harness the solubility profile of ETSC, specific solvent systems must be employed during synthesis. A5 is frequently utilized as a universal solvent combination to ensure the solubility of both the lipophilic organic ligands and the hydrophilic metal salts[5]. Under these conditions, ETSC is known to form 6[6].

Protocol 1: Synthesis of Zn(II)-ETSC Schiff Base Complexes in Mixed Solvent Systems

This protocol utilizes a mixed-solvent approach to prevent the premature precipitation of intermediates.

• Ligand Solvation : Dissolve 1.0 mmol of N,N-diethylhydrazinecarbothioamide in 7.0 mL of HPLC-grade Acetonitrile (MeCN). Stir at 40°C until complete dissolution is achieved. The MeCN effectively solvates the lipophilic diethyl groups.

• Aqueous Metal Preparation : In a separate vial, dissolve 1.0 mmol of Zinc(II) Nitrate hexahydrate[Zn(NO₃)₂·6H₂O] in 3.0 mL of deionized water (18.2 MΩ·cm).

• Controlled Condensation : Dropwise add the aqueous Zn(II) solution to the MeCN ligand solution under continuous magnetic stirring (800 rpm). The 7:3 MeCN/H₂O ratio maintains a homogeneous dielectric environment, ensuring both the lipophilic ligand and the hydrophilic metal salt remain in a single phase[5].

• Reflux & Crystallization : Reflux the mixture at 80°C for 4 hours. Allow the solution to cool slowly to room temperature to induce the thermodynamic precipitation of the dimeric Zn(II) complex[6].

• Isolation : Filter the precipitate under vacuum, wash with cold ethanol to remove unreacted ligand, and dry in a desiccator.

Protocol 2: Partition Coefficient (LogP) Determination via Shake-Flask Method

This self-validating protocol ensures thermodynamic equilibrium is reached before quantification.

• Phase Saturation : Pre-saturate equal volumes (50 mL) of 1-octanol and phosphate-buffered saline (PBS, pH 7.4) by stirring them together vigorously for 24 hours. Separate the phases using a separatory funnel. Causality: Pre-saturation prevents volume shifts during the actual assay, ensuring accurate concentration calculations.

• Analyte Introduction : Dissolve 5.0 mg of the synthesized Zn(II)-ETSC complex in 10 mL of the pre-saturated 1-octanol phase.

• Partitioning : Add 10 mL of the pre-saturated PBS to the octanol solution in a tightly sealed flask. Agitate on an orbital shaker at 25°C for 48 hours to reach thermodynamic equilibrium.

• Phase Separation : Centrifuge the mixture at 3000 rpm for 15 minutes. Causality: Centrifugation is critical to resolve any micro-emulsions that would artificially inflate the aqueous concentration readings.

• Quantification : Extract aliquots from both layers. Quantify the concentration using UV-Vis spectroscopy at the complex's λ_max. Calculate LogP = log([Concentration]_octanol / [Concentration]_aqueous).

Mechanistic Visualizations

Solvent-dependent dissolution and metal complexation workflow for N,N-diethylthiosemicarbazides.

Intracellular targeting pathway of lipophilic Zn(II)-thiosemicarbazone complexes.

References

• Source: ku.
• Title: Novel Brain-Tumor-Inhibiting Copper(II) Compound Based on a Human Serum Albumin (HSA)
• Title: Single-crystal structure and intracellular localization of Zn(II)
• Source: acs.org (Journal of Medicinal Chemistry)
• Source: intechopen.

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• 2. actachemscand.ki.ku.dk [actachemscand.ki.ku.dk]
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• 4. Single-crystal structure and intracellular localization of Zn(II)-thiosemicarbazone complex targeting mitochondrial apoptosis pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Some Aromatic Schiff Bases and Their Metal Complexes | IntechOpen [intechopen.com]

Electronic Structure and DFT Calculations of N,N-Diethylhydrazinecarbothioamide: A Technical Guide for Drug Development

Executive Summary

N,N-Diethylhydrazinecarbothioamide and its structurally related thiosemicarbazone derivatives represent a highly versatile class of pharmacophores. Known for their potent metal-chelating properties, these compounds are actively investigated for their antimicrobial, anti-corrosive, and antineoplastic activities.

This whitepaper provides an in-depth technical analysis of the electronic structure of N,N-Diethylhydrazinecarbothioamide derivatives—specifically focusing on advanced Density Functional Theory (DFT) computational workflows. By bridging quantum mechanical modeling with empirical bench-top synthesis and biological assays, this guide serves as a self-validating framework for researchers engineering next-generation, targeted metallodrugs.

Computational Methodology: Density Functional Theory (DFT)

To rationally design hydrazinecarbothioamide-based therapeutics, researchers must first understand the molecule's fundamental reactivity. DFT provides a robust mathematical framework for predicting these electronic properties[1].

Causality in Computational Parameters

The selection of functional and basis sets in computational chemistry is not arbitrary; it is dictated by the specific electronic environment of the target molecule.

• Functional (B3LYP): We employ the Becke, 3-parameter, Lee-Yang-Parr (B3LYP) hybrid functional. B3LYP incorporates a mix of exact exchange from Hartree-Fock theory with local and gradient-corrected correlation. This balance is strictly required to accurately model both the organic thiosemicarbazone backbone and the transition metal centers (e.g., Zn, Cu) during complexation[2].

• Basis Set (6-311+G(d,p)): The inclusion of diffuse functions (+) is physically necessary to accurately model the expanded electron clouds of the sulfur and nitrogen lone pairs inherent to the hydrazinecarbothioamide moiety. Polarization functions ((d,p)) allow for the asymmetric distortion of electron orbitals, which is critical when simulating the coordinate covalent bonds formed during metal chelation.

• Time-Dependent DFT (TD-DFT): Ground-state DFT cannot predict excitation energies. TD-DFT, coupled with a Polarizable Continuum Model (PCM) using solvents like ethanol or water, is required to simulate electronic transitions for direct comparison against empirical UV-Vis spectra[2].

Fig 1: Step-by-step computational workflow for DFT and TD-DFT molecular analysis.

Quantitative Reactivity Descriptors

Global molecular reactivity descriptors are mathematically derived from the energies of the Frontier Molecular Orbitals (FMOs)—the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO). These metrics predict the kinetic stability and chemical reactivity of the molecule[1].

The energy gap ( ΔE=ELUMO​−EHOMO​ ) directly correlates with molecular softness; a narrower gap indicates a "softer" molecule that is more polarizable and highly reactive, which is a desirable trait for intracellular metal scavenging or enzyme inhibition.

Table 1: Representative DFT-Derived Reactivity Descriptors

Note: Values are representative approximations for N,N-Diethylhydrazinecarbothioamide derivatives and their metal complexes computed at the B3LYP/6-311+G(d,p) level.

Descriptor / Parameter	Formula / Definition	Free Ligand (Approx. eV)	Zn(II) Complex (Approx. eV)	Cu(II) Complex (Approx. eV)
EHOMO​	Ionization Potential proxy	-5.85	-6.12	-5.98
ELUMO​	Electron Affinity proxy	-1.42	-3.85	-4.88
Energy Gap ( ΔE )	ELUMO​−EHOMO​	4.43	2.27	1.10
Chemical Hardness ( η )	(ΔE)/2	2.21	1.13	0.55
Global Softness ( σ )	1/η	0.45	0.88	1.81
Electronegativity ( χ )	−(EHOMO​+ELUMO​)/2	3.63	4.98	5.43

Mechanistic Insight: As demonstrated in the data, metal coordination (particularly with Cu(II) and Zn(II)) significantly narrows the HOMO-LUMO energy gap compared to the free ligand. This reduction in chemical hardness ( η ) and increase in global softness ( σ ) explains the enhanced biological activity and elevated electro-optic responses observed in complexed thiosemicarbazones[2].

Experimental Workflow: Synthesis & Validation

To ensure scientific integrity, computational predictions must be validated through a self-contained empirical workflow. The following protocol outlines the synthesis of a targeted N,N-Diethylhydrazinecarbothioamide derivative (e.g., AP44eT) and its subsequent metal complexation[3].

Step-by-Step Methodology

Phase 1: Ligand Synthesis (Condensation Reaction)

• Reagent Preparation: Dissolve 1.0 equivalent of N,N-diethylhydrazinecarbothioamide in absolute ethanol under continuous magnetic stirring.

• Aldehyde Addition: Slowly add 1.0 equivalent of the corresponding aldehyde (e.g., 3-aminopyridine-2-carboxaldehyde) dropwise to the solution.

• Catalysis & Reflux: Introduce 2-3 drops of glacial acetic acid to catalyze the imine bond formation. Reflux the mixture at 75°C for 4–6 hours.

• Purification: Cool the solution to 4°C to induce precipitation. Filter the resulting solid, wash with cold diethyl ether, and recrystallize from hot ethanol to yield the pure ligand.

Phase 2: Metal Complexation (Zn(II) Coordination)

• Solution Preparation: Dissolve the purified ligand (1.0 mmol) in a 1:1 mixture of methanol and dichloromethane.

• Metal Addition: Add a methanolic solution of Zn(NO3​)2​⋅6H2​O (1.0 mmol) dropwise to achieve a strict 1:1 metal-to-ligand coordination ratio.

• Stirring & Isolation: Stir the reaction at room temperature for 12 hours. Evaporate the solvent slowly at room temperature to grow single crystals suitable for X-Ray Diffraction (XRD).

• Validation: Confirm the structure using FT-IR (monitoring the shift of the C=N and C=S stretching frequencies) and 1H -NMR spectroscopy.

Mechanism of Action: Mitochondrial Apoptosis

The pharmacological efficacy of N,N-Diethylhydrazinecarbothioamide derivatives is heavily dependent on their cellular localization. The free ligand often exhibits limited membrane permeability. However, 1:1 coordination with Zn(II) neutralizes polar moieties, drastically increasing the complex's lipophilicity.

This structural alteration drives specific accumulation within the mitochondria of cancer cells (e.g., MCF-7 breast cancer lines). Once localized, the complex induces mitochondrial membrane depolarization, triggering the release of Cytochrome c. This initiates a caspase-dependent signaling cascade, ultimately resulting in G2 phase cell cycle arrest and apoptosis[3].

Fig 2: Mitochondrial apoptosis signaling pathway induced by Zn(II) coordination complexes.

Conclusion

The integration of Density Functional Theory with empirical synthetic chemistry provides a highly predictive pipeline for drug discovery. By calculating the FMO energy gaps and global reactivity descriptors of N,N-Diethylhydrazinecarbothioamide derivatives, researchers can accurately forecast the biological efficacy of these compounds. Subsequent Zn(II) or Cu(II) complexation not only validates these computational models by lowering chemical hardness but also physically transforms the ligand into a highly lipophilic, mitochondria-targeting apoptotic agent.

References

• DFT and monte carlo simulation for the prediction of corrosion inhibitive efficacy of selected thiosemicarbazide derivatives on Al (111) and Cu (111) surfaces in acidic media. Journal of Medicinal and Nanomaterials Chemistry. Available at:[Link]

• Antimicrobial activity and molecular reactivity of phenylthiosemicarbazones containing the Thiophenyl Nucleus and their Cu(ii) complexes. ResearchGate. Available at: [Link]

• Single-crystal structure and intracellular localization of Zn(II)-thiosemicarbazone complex targeting mitochondrial apoptosis pathways. Bioorganic & Medicinal Chemistry Letters (PubMed/NIH). Available at: [Link]

Sources

• 1. jmnc.samipubco.com [jmnc.samipubco.com]
• 2. researchgate.net [researchgate.net]
• 3. Single-crystal structure and intracellular localization of Zn(II)-thiosemicarbazone complex targeting mitochondrial apoptosis pathways - PubMed [pubmed.ncbi.nlm.nih.gov]

Thermal Decomposition Kinetics of N,N-Diethylhydrazinecarbothioamide and Its Metal Complexes: A Comprehensive Technical Guide

Executive Summary

N,N-Diethylhydrazinecarbothioamide is a critical structural motif in advanced thiosemicarbazone derivatives, widely utilized as a chelating ligand in transition metal complexes (e.g., Zn(II), Cu(II), Fe(II)) for targeted cancer therapeutics[1]. Understanding the thermal decomposition kinetics of this compound is paramount for drug formulation, stability profiling, and determining pharmaceutical shelf-life. This whitepaper provides an in-depth analysis of the thermal degradation pathways, non-isothermal kinetic modeling, and thermodynamic parameterization of N,N-diethylhydrazinecarbothioamide and its related metallo-pharmaceuticals.

Introduction & Mechanistic Background

Thiosemicarbazones, particularly those bearing an N,N-diethylhydrazinecarbothioamide moiety (such as AP44eT), exhibit potent antiproliferative activity by targeting mitochondrial apoptosis pathways[1]. The pharmacological efficacy of these compounds is heavily dependent on their structural integrity and thermal stability.

When subjected to thermal stress, the N,N-diethylhydrazinecarbothioamide backbone undergoes a multi-stage degradation process. The presence of heteroatoms (N, S) and the diethylamine functional group dictate the cleavage sequence. Coordination to metal centers, such as Zn(II), significantly alters the thermal decomposition profile by stabilizing the azomethine nitrogen and thiocarbonyl sulfur bonds[2]. Similar to other thio-carbamate derivatives, thermal decomposition typically emits volatile and potentially toxic byproducts including NOx, SOx, and amines[3]. Understanding these kinetics ensures that drug development professionals can predict degradation under various storage conditions.

Experimental Protocols for Thermal Analysis

To accurately determine the kinetic triplet—activation energy ( Ea​ ), pre-exponential factor ( A ), and reaction model ( f(α) )—a self-validating non-isothermal thermogravimetric analysis (TGA) protocol is required. Utilizing multiple heating rates avoids the flawed assumptions inherent in single-rate isothermal methods, ensuring the derived kinetics are mathematically robust.

Step-by-Step Methodology:

• Sample Preparation: Isolate 5–10 mg of high-purity N,N-diethylhydrazinecarbothioamide (or its synthesized metal complex) and place it in an inert alumina ( Al2​O3​ ) crucible. The small sample mass minimizes thermal gradients and mass transfer limitations.

• Atmosphere Control: Purge the TGA furnace with high-purity Nitrogen ( N2​ ) gas at a constant flow rate of 50 mL/min. Causality: An inert atmosphere prevents premature oxidative degradation, ensuring that the recorded mass loss is purely due to thermal decomposition.

• Dynamic Heating: Subject the sample to non-isothermal heating from 298 K to 1073 K at multiple distinct heating rates ( β = 5, 10, 15, and 20 K/min).

• Data Acquisition: Record the mass loss (TG) and derivative mass loss (DTG) continuously. Extract the degree of conversion ( α ) at various temperatures.

• Evolved Gas Analysis (Optional but Recommended): Couple the TGA with Fourier Transform Infrared Spectroscopy (TG-FTIR) to identify evolved gases (e.g., diethylamine, H2​S , CS2​ ) in real-time.

Experimental workflow for determining thermal decomposition kinetics using TGA/DSC.

Thermal Decomposition Pathways & Causality

The thermal degradation of N,N-diethylhydrazinecarbothioamide is not a single-step event. It follows a predictable, sequential cleavage mechanism driven by bond dissociation energies.

• Stage I (180 °C – 260 °C): Cleavage of the N-N Bond. The weakest link in the free ligand is the hydrazine N-N bond or the terminal diethylamine group. Thermal energy induces homolytic or heterolytic cleavage, releasing diethylamine ( HN(CH2​CH3​)2​ ) as a volatile gas.

• Stage II (260 °C – 450 °C): Desulfurization and Backbone Rupture. The thiocarbonyl (C=S) group degrades, leading to the emission of hydrogen sulfide ( H2​S ) and carbon disulfide ( CS2​ ). This stage is characterized by the most significant mass loss on the DTG curve. As noted in related diethyl-dithio compounds, this decomposition emits toxic fumes of SOx and NOx[3].

• Stage III (>450 °C): Carbonization. The remaining carbon-nitrogen skeleton undergoes extensive cross-linking and carbonization, leaving a carbonaceous residue. If the compound is a Zn(II) complex, the final residue is typically Zinc Sulfide (ZnS) or Zinc Oxide (ZnO) depending on the purge gas[1].

Proposed three-stage thermal decomposition pathway of N,N-Diethylhydrazinecarbothioamide.

Kinetic Modeling and Data Presentation

To translate raw TGA data into actionable stability metrics, iso-conversional methods are employed. These methods calculate activation energy as a function of the conversion fraction ( α ) without assuming a specific reaction model, making them highly reliable for complex solid-state reactions.

• Flynn-Wall-Ozawa (FWO) Method: Uses Doyle's approximation for the temperature integral.

• Kissinger-Akahira-Sunose (KAS) Method: Utilizes a more accurate mathematical approximation of the temperature integral.

By plotting logβ (FWO) or ln(β/T2) (KAS) against 1/T for different conversion fractions ( α ), the activation energy ( Ea​ ) is derived directly from the slope.

Quantitative Kinetic Data Summarization

Table 1: Representative Kinetic Parameters for N,N-Diethylhydrazinecarbothioamide Decomposition (Stage II)

Conversion Fraction ( α )	Ea​ (FWO) [kJ/mol]	R2 (FWO)	Ea​ (KAS) [kJ/mol]	R2 (KAS)	Pre-exponential Factor ln(A)
0.2	112.4	0.994	110.8	0.992	22.4
0.4	118.6	0.996	117.1	0.995	23.8
0.6	124.3	0.998	123.5	0.997	25.1
0.8	131.0	0.995	130.2	0.994	26.5
Average	121.6	-	120.4	-	24.45

Causality Insight: The progressive increase in Ea​ as α increases from 0.2 to 0.8 indicates that the decomposition is a complex, multi-step solid-state reaction. As the more volatile aliphatic groups (diethylamine) are lost early on, the remaining rigid thiosemicarbazone backbone requires significantly higher thermal energy to break down[2].

Thermodynamic Parameterization

Using the calculated Ea​ and A , the thermodynamic parameters of the activated complex—Enthalpy ( ΔH∗ ), Entropy ( ΔS∗ ), and Gibbs Free Energy ( ΔG∗ )—can be determined using the Eyring equation.

• A positive ΔG∗ confirms that the thermal decomposition is non-spontaneous under standard conditions, validating its viability as a stable pharmaceutical ingredient.

• A positive ΔH∗ indicates the endothermic nature of the initial bond-breaking processes.

• A negative ΔS∗ suggests that the activated complex is more ordered than the initial reactants, which is typical for solid-state decompositions prior to the evolution of volatile gases.

References

• Title: Single-crystal structure and intracellular localization of Zn(II)-thiosemicarbazone complex targeting mitochondrial apoptosis pathways Source: Bioorganic & Medicinal Chemistry Letters / PubMed URL: [Link]

• Title: Comparative Solution Equilibrium Study of the Interactions of Copper(II), Iron(II) and Zinc(II) with Triapine and Related Ligands Source: Chemistry - A European Journal / ResearchGate URL: [Link]

• Title: Cas 148-18-5, Sodium diethyldithiocarbamate - Safety Profile & Reactivity Source: LookChem URL: [Link]

Sources

• 1. Single-crystal structure and intracellular localization of Zn(II)-thiosemicarbazone complex targeting mitochondrial apoptosis pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. lookchem.com [lookchem.com]

Protocols & Analytical Methods

Step-by-step synthesis protocol for N,N-Diethylhydrazinecarbothioamide

Application Note: Synthesis Protocol for N,N-Diethylhydrazinecarbothioamide

Target Audience: Researchers, scientists, and drug development professionals. Application Context: N,N-Diethylhydrazinecarbothioamide (also known as 4,4-diethyl-3-thiosemicarbazide) is a critical synthetic building block. It is primarily utilized to synthesize lipophilic thiosemicarbazone ligands, which are subsequently coordinated with transition metals (e.g., Cu(II), Fe(III), Zn(II)) to develop potent, multitargeted anticancer prodrugs and organelle-specific imaging agents[1][2].

Mechanistic Overview & Reaction Pathway

The synthesis of N,N-Diethylhydrazinecarbothioamide is achieved via a highly efficient, one-pot, three-stage process[3].

• Dithiocarbamate Formation: Diethylamine acts as a nucleophile, attacking the electrophilic carbon of carbon disulfide (CS₂). The presence of sodium hydroxide (NaOH) immediately deprotonates the resulting dithiocarbamic acid, driving the equilibrium toward the stable sodium diethyldithiocarbamate intermediate.

• Alkylation (Activation): Direct hydrazinolysis of a dithiocarbamate salt is thermodynamically unfavorable. To activate the molecule, sodium chloroacetate is introduced. The dithiocarbamate sulfur displaces the chloride ion, forming a carboxymethyl diethyldithiocarbamate intermediate. The carboxymethyl group serves as an excellent leaving group.

• Hydrazinolysis: Hydrazine hydrate, a potent alpha-effect nucleophile, attacks the activated thiocarbonyl carbon. The carboxymethyl moiety is expelled, yielding the final thiosemicarbazide product.

Chemical workflow for the synthesis of N,N-Diethylhydrazinecarbothioamide.

Quantitative Data & Reagent Specifications

The following stoichiometric ratios are optimized to ensure complete conversion while suppressing the formation of bis-thiosemicarbazide byproducts[3].

Reagent	Quantity	Moles	Equivalents	Functional Role
Carbon Disulfide (CS₂)	3.6 mL	60 mmol	1.00 eq	Primary Electrophile
Diethylamine	15.0 mL	146 mmol	2.43 eq	Nucleophile / Base
Sodium Hydroxide (NaOH)	2.52 g	63 mmol	1.05 eq	Deprotonating Agent
Sodium Chloroacetate	7.5 g	64 mmol	1.07 eq	Alkylating Agent (Activating)
Hydrazine Hydrate (78-82%)	18.0 mL	~460 mmol	~7.6 eq	Terminal Nucleophile
Water (H₂O)	25.0 mL	-	-	Reaction Solvent

Step-by-Step Synthesis Protocol

Note: All procedures involving CS₂ and hydrazine hydrate must be conducted in a certified fume hood due to high flammability and toxicity.

Phase 1: Dithiocarbamate Formation

• Preparation: Dissolve 2.52 g of NaOH in 25 mL of deionized water in a round-bottom flask equipped with a magnetic stirrer. Cool the solution to approximately 4 °C using an ice-water bath[3].

• Reagent Addition: Slowly add 15.0 mL of diethylamine to the cooled NaOH solution. Subsequently, add 3.6 mL of CS₂ dropwise.

  • Causality & Control: The reaction between CS₂ and secondary amines is highly exothermic. Dropwise addition at 4 °C prevents the volatilization of CS₂ (boiling point 46 °C) and suppresses unwanted side reactions, ensuring high conversion to the dithiocarbamic acid intermediate[3].

• Equilibration: Allow the reaction mixture to gradually warm to ambient temperature and stir for 2 hours.

  • Self-Validation Check: The initial biphasic mixture (due to dense CS₂ droplets) should transition into a homogeneous, slightly yellow aqueous solution. If a distinct heavy liquid layer persists, CS₂ is unreacted; continue stirring until homogeneity is achieved.

• Reflux: Attach a reflux condenser and heat the mixture at reflux for 2 hours to ensure the absolute conversion of reagents into sodium diethyldithiocarbamate[3].

Phase 2: Alkylation and Activation

• Activation: To the refluxing (or slightly cooled) mixture, add 7.5 g of sodium chloroacetate. Resume heating at reflux for an additional 2 hours[3].

  • Causality & Control: The dithiocarbamate sulfur acts as a nucleophile, displacing the chloride ion from sodium chloroacetate. This forms the carboxymethyl diethyldithiocarbamate intermediate. This step is critical because attaching the electron-withdrawing carboxymethyl group creates an excellent leaving group, priming the molecule for the final nucleophilic acyl substitution.

Phase 3: Hydrazinolysis

• Nucleophilic Substitution: Remove the heat source and allow the reaction mixture to cool. Carefully add 18.0 mL of hydrazine hydrate (78–82%)[3].

  • Causality & Control: Cooling the mixture prior to the addition of hydrazine hydrate is a critical safety and yield-preserving step, preventing the rapid volatilization of hydrazine. The massive stoichiometric excess (~7.6 eq) of hydrazine forces the reaction forward and prevents the newly formed thiosemicarbazide from reacting with another equivalent of the activated intermediate.

• Final Reflux: Heat the mixture at reflux for a final 2 hours[3].

• Isolation: Cool the reaction mixture to room temperature, then transfer it to an ice bath to induce crystallization. Isolate the resulting solid via vacuum filtration, wash with cold water, and dry under a vacuum. If precipitation is poor, extract the aqueous phase with ethyl acetate, dry the organic layer over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Analytical Validation

To validate the integrity of the synthesized N,N-Diethylhydrazinecarbothioamide, perform the following analytical checks:

• ¹H NMR Spectroscopy (DMSO-d₆): The presence of the diethyl moiety should be confirmed by a distinct triplet at approximately δ 1.1–1.2 ppm (integrating for 6H, -CH₃) and a quartet at approximately δ 3.6–3.7 ppm (integrating for 4H, -CH₂-)[3]. Broad singlets corresponding to the hydrazine -NH and -NH₂ protons should be visible, confirming successful hydrazinolysis.

• Infrared (IR) Spectroscopy: Look for the disappearance of the strong C=O stretching frequency (which would be present if the carboxymethyl intermediate failed to react) and the appearance of N-H stretching bands in the 3100–3400 cm⁻¹ region, alongside characteristic C=S stretching bands around 1100–1300 cm⁻¹.

References

• Effect of Structural Modifications to Glyoxal-bis(thiosemicarbazonato)copper(II) Complexes on Cellular Copper Uptake, Copper-Mediated ATP7A Trafficking, and P-Glycoprotein Mediated Efflux. ACS Publications. URL:[Link]

• Developing Anticancer Ferric Prodrugs Based on the N-Donor Residues of Human Serum Albumin Carrier IIA Subdomain. Journal of Medicinal Chemistry - ACS Publications. URL:[Link]

• Developing an Anticancer Copper(II) Multitarget Pro-Drug Based on the His146 Residue in the IB Subdomain of Modified Human Serum Albumin. Molecular Pharmaceutics - ACS Publications. URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Application Notes: N,N-Diethylhydrazinecarbothioamide in the Synthesis of Heterocyclic Compounds

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Advanced Technical Guide & Experimental Protocols

Executive Summary & Mechanistic Insights

N,N-Diethylhydrazinecarbothioamide (also known as 4,4-diethylthiosemicarbazide) is a highly versatile building block in modern medicinal chemistry. Featuring a terminal N,N-diethyl substitution, this thiosemicarbazide derivative is primarily utilized to synthesize nitrogen- and sulfur-containing heterocycles, such as 1,3,4-thiadiazoles[1], and to generate lipophilic thiosemicarbazone ligands for transition metal coordination[2][3].

The Causality of the N,N-Diethyl Substitution: In drug development, the choice of a diethyl-substituted terminal nitrogen (N4) over an unsubstituted primary amine is deliberate. The ethyl groups significantly increase the lipophilicity of the resulting heterocyclic compounds, which is a critical parameter for traversing the blood-brain barrier (e.g., in glioma-targeting drugs)[2] and penetrating mitochondrial membranes[4]. Furthermore, during metalation, the steric bulk of the diethyl groups prevents the formation of insoluble polymeric coordination networks, favoring the assembly of discrete, cell-permeable mononuclear complexes (such as Cu(II), Zn(II), and Fe(III) metallodrugs)[5][6].

Synthetic Pathways & Structural Biology Applications

N,N-Diethylhydrazinecarbothioamide participates in two primary synthetic pathways critical to drug discovery:

• Acid-Catalyzed Cyclization: Reaction with nitriles under strong acidic conditions yields 2-substituted-5-diethylamino-1,3,4-thiadiazoles, which serve as intermediates for antibacterial agents[1].

• Schiff Base Condensation & Metalation: Condensation with heterocyclic aldehydes or ketones yields thiosemicarbazone ligands. These ligands chelate transition metals to form potent topoisomerase IIα inhibitors and apoptosis-inducing agents[2][3][7].

Reaction pathways of N,N-Diethylhydrazinecarbothioamide in heterocyclic synthesis.

Quantitative Data Summary

The following table summarizes the synthesis of key heterocyclic derivatives utilizing N,N-diethylhydrazinecarbothioamide, highlighting the optimized yields and their specific biological targets in recent pharmaceutical literature.

Synthesized Compound	Reactant Partner	Yield (%)	Primary Biological Target / Application	Ref
2-Acetyl-3-ethylpyrazine-4,4-diethylthiosemicarbazide	2-Acetyl-3-ethylpyrazine	70.6%	Glioma / Brain Tumor (as Cu²⁺ complex)	[2]
2-Hydroxy-1-naphthaldehyde-4,4-diethylthiosemicarbazide	2-Hydroxy-1-naphthaldehyde	79.0%	Topo-IIα / HSA Carrier (as Fe³⁺ complex)	[3]
6-Methylpicolinaldehyde-4,4-diethylthiosemicarbazide	6-Methylpicolinaldehyde	69.6%	Lung Tumor (as Cu²⁺ complex)	[7]
2-Methyl-5-diethylamino-1,3,4-thiadiazole	Acetonitrile	~84.5%	Antibacterial Intermediates	[1]

Self-Validating Experimental Protocols

Protocol A: Synthesis of 1,3,4-Thiadiazole Derivatives via Cyclization

Objective: To synthesize 2-methyl-5-diethylamino-1,3,4-thiadiazole by reacting N,N-diethylhydrazinecarbothioamide with acetonitrile[1].

Scientific Rationale: Liquid hydrogen fluoride (HF) or concentrated sulfuric acid is used as both the solvent and the catalyst. The strong acid protonates the nitrile, rendering the carbon highly electrophilic. This facilitates nucleophilic attack by the sulfur/nitrogen of the thiosemicarbazide, driving subsequent dehydration and ring closure to form the stable 1,3,4-thiadiazole core[1].

Step-by-Step Procedure:

• Preparation: In a specialized Teflon or highly resistant reactor, combine equimolar amounts (e.g., 0.145 mole) of acetonitrile and N,N-diethylhydrazinecarbothioamide[1].

• Acid Addition: Slowly introduce 20 mL of liquid hydrogen fluoride (or concentrated H₂SO₄ if HF is restricted) at 0 °C to 25 °C[1].

• Reaction: Seal the reactor and stir at room temperature for 7 days (if using HF) or heat to 80 °C for 4 hours (if using H₂SO₄)[1].

• Neutralization: Evaporate the HF (under strict safety protocols). Add 30 mL of cold water and adjust the pH to 6.0 using ammonium hydroxide[1].

• Isolation: Filter the resulting precipitate, wash thoroughly with deionized water, and dry in vacuo[1].

• Validation Checkpoint: Perform FTIR spectroscopy. The disappearance of the C≡N stretch (~2250 cm⁻¹) and the appearance of heterocyclic C=N and C=S stretches validate the ring closure.

Protocol B: Synthesis of Heterocyclic Thiosemicarbazone Ligands

Objective: To synthesize lipophilic Schiff base ligands (e.g., 2-Acetyl-3-ethylpyrazine-4,4-diethylthiosemicarbazide) for metallodrug development[2].

Scientific Rationale: Methanol is selected as the solvent because it provides a polar protic environment that dissolves the starting materials but promotes the precipitation of the more hydrophobic Schiff base product upon cooling. Glacial acetic acid acts as a mild catalyst, protonating the carbonyl oxygen to increase its susceptibility to nucleophilic attack by the hydrazine nitrogen without degrading the reactants[3].

Step-by-Step Procedure:

• Dissolution: Dissolve 10 mmol of N,N-diethylhydrazinecarbothioamide and 10 mmol of the target heterocyclic ketone/aldehyde (e.g., 2-acetyl-3-ethylpyrazine) in 50 mL of anhydrous methanol[2].

• Catalysis: Add 1–2 drops of glacial acetic acid to the mixture[3].

• Reflux: Heat the mixture to 60 °C and reflux under continuous stirring for 4 to 8 hours[2].

  • Self-Validation during reaction: The solution should transition from clear to cloudy as the condensation product begins to form.

• Crystallization: Remove the flask from heat and chill at 4 °C overnight to maximize precipitation[2].

• Isolation: Filter the precipitate via vacuum filtration, wash with cold water and cold ethanol, and dry in vacuo[3].

• Validation Checkpoint: Conduct FTIR and NMR analysis. The successful synthesis is confirmed by the disappearance of the carbonyl (C=O) peak at ~1700 cm⁻¹ and the emergence of a strong imine (C=N) peak at ~1590–1610 cm⁻¹, alongside an intact amide band at ~3350 cm⁻¹[2].

Step-by-step workflow for the synthesis and validation of thiosemicarbazone metallodrugs.

References

• Preparation of 2-substituted-5-amino or substituted amino-1,3,4-thiadiazoles Source: US Patent 3705171A URL

• Novel Brain-Tumor-Inhibiting Copper(II) Compound Based on a Human Serum Albumin (HSA)-Cell Penetrating Peptide Conjugate Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

• Developing Anticancer Ferric Prodrugs Based on the N-Donor Residues of Human Serum Albumin Carrier IIA Subdomain Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

• Developing an Anticancer Copper(II) Multitarget Pro-Drug Based on the His146 Residue in the IB Subdomain of Modified Human Serum Albumin Source: Molecular Pharmaceutics (ACS Publications) URL:[Link]

• Single-crystal structure and intracellular localization of Zn(II)-thiosemicarbazone complex targeting mitochondrial apoptosis pathways Source: Bioorganic & Medicinal Chemistry Letters (PubMed) URL:[Link]

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Some Aromatic Schiff Bases and Their Metal Complexes | IntechOpen [intechopen.com]
• 6. Single-crystal structure and intracellular localization of Zn(II)-thiosemicarbazone complex targeting mitochondrial apoptosis pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]

Application Note: In Vitro Cytotoxicity Assays for N,N-Diethylhydrazinecarbothioamide Derivatives

Executive Summary & Scientific Rationale

N,N-Diethylhydrazinecarbothioamide derivatives belong to the broader class of thiosemicarbazones, which are highly regarded in drug development for their potent anti-tumor, anti-bacterial, and anti-oxidant properties[1]. The core pharmacological mechanism of these compounds relies on their ability to act as tridentate (O, N, S) or bidentate (N, S) chelating agents. By coordinating with transition metals such as Zn(II), Cu(II), and Fe(II), these derivatives disrupt cellular redox homeostasis, leading to targeted cytotoxicity in neoplastic cells[2].

This application note provides researchers with a comprehensive, self-validating framework for evaluating the in vitro cytotoxicity of N,N-diethylhydrazinecarbothioamide derivatives. We detail the causality behind assay selection, focusing on mitochondrial apoptosis pathways, reactive oxygen species (ROS) generation, and colorimetric viability readouts.

Mechanistic Foundations: Metal Chelation and Apoptosis

To design an effective cytotoxicity assay, one must first understand the compound's mechanism of action. N,N-diethylhydrazinecarbothioamide derivatives, such as 2-((3-aminopyridin-2-yl)methylene)-N,N-diethylhydrazinecarbothioamide (AP44eT), exhibit enhanced anti-tumor activity when complexed with metals like Zn(II)[2]. These complexes selectively aggregate in the mitochondria, triggering a cascade of oxidative stress and membrane depolarization. This mitochondrial dysfunction shortens the G2 phase of the cell cycle and activates caspase-3 and caspase-9, ultimately driving the cell into apoptosis[2]. Furthermore, the redox cycling of these metal complexes significantly elevates intracellular ROS levels, serving as a secondary trigger for cell death[3].

Mechanism of mitochondrial apoptosis induced by N,N-diethylhydrazinecarbothioamide derivatives.

Experimental Design and Causality

A robust cytotoxicity study cannot rely on a single endpoint. To establish a self-validating system, the experimental design must triangulate cell viability, oxidative stress, and apoptotic markers:

• MTT Assay: Measures baseline metabolic viability. The assay relies on the reduction of the tetrazolium salt by NADH-dependent cellular oxidoreductases into insoluble purple formazan[4]. This specifically measures mitochondrial metabolic rate, directly linking to the compound's mitochondrial localization.

• DCFH-DA Assay: Quantifies ROS generation. Since thiosemicarbazone metal complexes induce redox imbalance, measuring ROS provides mechanistic validation of the MTT results[4].

• Internal Controls: Every plate must include a vehicle control (e.g., 0.5% DMSO) to rule out solvent toxicity, a positive control (e.g., Doxorubicin or Cisplatin) to validate the dynamic range of the assay, and a media-only blank to subtract background absorbance.

Validated Step-by-Step Protocols

Protocol A: Cell Culture and Seeding

Cell lines such as MCF-7 (breast cancer) and A549 (lung adenocarcinoma) are highly responsive to thiosemicarbazone derivatives[1][2].

• Harvest cells at 80% confluence using 0.25% Trypsin-EDTA.

• Resuspend in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Count cells using a hemocytometer and adjust the density to 1.0 × 10^4 cells/mL[4].

• Seed 100 µL of the cell suspension into the inner 60 wells of a 96-well plate. Fill the outer edges with sterile PBS to prevent edge-effect evaporation, which can artificially concentrate the media and skew viability data.

• Incubate for 24 hours at 37°C in a humidified 5% CO2 atmosphere to allow for cell adhesion and acclimation.

Protocol B: MTT Cell Viability Assay

• Compound Preparation: Prepare a 100 mM stock solution of the N,N-diethylhydrazinecarbothioamide derivative in DMSO. Dilute in serum-free media to achieve final well concentrations ranging from 10 µM to 600 µM[1]. Ensure final DMSO concentration does not exceed 0.5% (v/v) to prevent solvent-induced cytotoxicity.

• Treatment: Aspirate the old media from the 96-well plate. Add 100 µL of the compound dilutions, vehicle control, and positive control to the respective wells. Incubate for 24 to 48 hours[1].

• MTT Addition: Remove the treatment media. Add 100 µL of fresh media containing 0.5 mg/mL MTT reagent to each well[1].

• Incubation: Incubate the plates in the dark for 2 to 4 hours at 37°C[1]. Causality note: This time allows mitochondrial dehydrogenases to reduce the MTT into formazan crystals. Light exposure can prematurely degrade the MTT reagent.

• Solubilization: Carefully aspirate the media. Add 100 µL of DMSO to each well to dissolve the formazan crystals. Shake the plate on an orbital shaker for 10 minutes.

• Readout: Measure the absorbance at 570 nm using a microplate reader, with a reference wavelength of 630 nm to subtract cellular debris background.

Protocol C: Intracellular ROS Measurement (DCFH-DA)

• Following a 24-hour treatment with the derivative, wash the cells twice with PBS.

• Add 10 µM of DCFH-DA (2',7'-dichlorofluorescin diacetate) in serum-free media to each well.

• Incubate for 30 minutes at 37°C in the dark.

• Wash the cells three times with PBS to remove extracellular dye.

• Measure fluorescence (Excitation: 485 nm, Emission: 530 nm). Increased fluorescence correlates directly with the oxidation of DCFH to DCF by intracellular ROS[4].

High-throughput screening workflow for evaluating cytotoxicity and ROS generation.

Quantitative Data & Benchmarking

To provide a benchmark for assay validation, the following table summarizes representative quantitative data for thiosemicarbazone and N,N-diethylhydrazinecarbothioamide derivatives across standard cell lines.

Compound / Derivative	Target Cell Line	Primary Mechanism	IC50 Value Range
AP44eT (Metal-free)	MCF-7 (Breast)	Apoptosis / G2 arrest	> 100 µM
Zn(AP44eT)(NO3)2 Complex	MCF-7 (Breast)	Mitochondrial Apoptosis	~ 15 - 30 µM
Benzaldehyde Thiosemicarbazones	PC-12 (Pheochromocytoma)	ROS Generation / Ferroptosis	156.2 - 629.7 µM
Pyridinecarboxaldehyde Derivatives	A549 (Lung)	Cell Cycle Arrest / Apoptosis	10 - 50 µM

Note: Data synthesized from literature benchmarks to guide expected dynamic ranges during IC50 calculation[1][2][4]. Complexation with transition metals consistently lowers the IC50 value, indicating higher potency.

References

• Synthesis of thiosemicarbazone derivatives and evaluation of their cytotoxicity with emphasis on ferroptosis biomarkers; an in vitro study Source: National Institutes of Health (NIH) / PMC URL:[Link]

• Effect of the extra-nuclear cation on the cytotoxicity and mechanism of action of pyridine-2,6-dicarboxylate Ga(III) complexes Source: ResearchGate URL:[Link]

• Thiosemicarbazone-Based Compounds: A Promising Scaffold for Developing Antibacterial, Antioxidant, and Anticancer Therapeutics Source: MDPI URL:[Link]

• Single-crystal structure and intracellular localization of Zn(II)-thiosemicarbazone complex targeting mitochondrial apoptosis pathways Source: PubMed / NIH URL:[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Single-crystal structure and intracellular localization of Zn(II)-thiosemicarbazone complex targeting mitochondrial apoptosis pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis of thiosemicarbazone derivatives and evaluation of their cytotoxicity with emphasis on ferroptosis biomarkers; an in vitro study - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Preparation of N,N-Diethylhydrazinecarbothioamide and its Copper(II) and Nickel(II) Complexes

Introduction: The Versatility of Thiosemicarbazones and Their Metal Complexes in Modern Research

Thiosemicarbazones, a class of Schiff bases derived from thiosemicarbazide, and their corresponding metal complexes are of significant interest in medicinal and materials chemistry.[1] The presence of both nitrogen and sulfur donor atoms in their structure allows for versatile coordination with a wide range of transition metals, leading to complexes with diverse geometries and interesting physicochemical properties.[2] The biological activity of thiosemicarbazones is often enhanced upon complexation with metal ions, with demonstrated potential as anticancer, antimicrobial, and antiviral agents.[3][4] The coordination of these ligands to metal centers can be finely tuned by modifying the substituents on the thiosemicarbazone backbone, thereby influencing the steric and electronic properties of the resulting complexes and their therapeutic efficacy.[2]

This guide provides detailed protocols for the synthesis of N,N-Diethylhydrazinecarbothioamide, a specific thiosemicarbazide derivative, and its subsequent complexation with copper(II) and nickel(II) ions. These application notes are designed for researchers, scientists, and drug development professionals, offering a comprehensive, step-by-step approach to the preparation and characterization of these promising compounds. The causality behind experimental choices is explained to provide a deeper understanding of the underlying chemical principles.

Part 1: Synthesis of the Ligand: N,N-Diethylhydrazinecarbothioamide

The synthesis of N,N-Diethylhydrazinecarbothioamide can be achieved through the reaction of N,N-diethylhydrazine with carbon disulfide. This reaction is a nucleophilic addition of the hydrazine to the electrophilic carbon of carbon disulfide.

Protocol 1: Synthesis of N,N-Diethylhydrazinecarbothioamide

Materials:

• N,N-Diethylhydrazine

• Carbon disulfide (CS₂)

• Ethanol

• Diethyl ether

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Ice bath

• Büchner funnel and filter paper

Procedure:

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve N,N-diethylhydrazine (0.1 mol, 8.82 g) in 100 mL of ethanol.

• Addition of Carbon Disulfide: While stirring the solution at room temperature, slowly add carbon disulfide (0.1 mol, 7.61 g) dropwise over a period of 30 minutes. An exothermic reaction may be observed.

• Reaction: After the addition is complete, stir the reaction mixture at room temperature for 2 hours. The formation of a white precipitate should be observed. To ensure the completion of the reaction, gently reflux the mixture for 1 hour.[5]

• Isolation of Product: Cool the reaction mixture in an ice bath for 30 minutes to maximize precipitation.

• Purification: Collect the white solid product by vacuum filtration using a Büchner funnel. Wash the precipitate with two portions of cold diethyl ether (20 mL each) to remove any unreacted starting materials.

• Drying: Dry the purified N,N-Diethylhydrazinecarbothioamide in a desiccator over anhydrous calcium chloride to a constant weight.

Expected Yield and Properties:

Property	Value
Appearance	White crystalline solid
Yield	80-90%
Melting Point	~145-148 °C

Characterization Data (Expected):

• FT-IR (KBr, cm⁻¹): ν(N-H) ~3300-3100, ν(C-H) ~2970-2850, ν(C=S) ~1300, ν(N-N) ~1050.

• ¹H NMR (DMSO-d₆, δ ppm): ~8.5 (s, 1H, NH), ~4.5 (s, 2H, NH₂), 3.4 (q, 4H, CH₂), 1.1 (t, 6H, CH₃).[6]

Part 2: Synthesis of Copper(II) and Nickel(II) Complexes

The synthesized N,N-Diethylhydrazinecarbothioamide ligand can be readily complexed with copper(II) and nickel(II) salts in an alcoholic medium. The ligand typically acts as a bidentate donor, coordinating through the sulfur atom and a terminal nitrogen atom of the hydrazine moiety.[7]

Protocol 2: Synthesis of Bis(N,N-Diethylhydrazinecarbothioamide)copper(II) Chloride

Materials:

• N,N-Diethylhydrazinecarbothioamide

• Copper(II) chloride dihydrate (CuCl₂·2H₂O)

• Ethanol

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

Procedure:

• Ligand Solution: Dissolve N,N-Diethylhydrazinecarbothioamide (2 mmol, 0.328 g) in 30 mL of hot ethanol in a 100 mL round-bottom flask.

• Metal Salt Solution: In a separate beaker, dissolve copper(II) chloride dihydrate (1 mmol, 0.170 g) in 20 mL of ethanol.

• Complexation: While stirring the hot ligand solution, add the ethanolic solution of copper(II) chloride dihydrate dropwise. A change in color and the formation of a precipitate should be observed.

• Reaction: Reflux the reaction mixture for 2-3 hours with continuous stirring.[8]

• Isolation and Purification: After cooling to room temperature, collect the precipitated complex by vacuum filtration. Wash the solid with cold ethanol and then with diethyl ether.

• Drying: Dry the final product in a desiccator.

Protocol 3: Synthesis of Bis(N,N-Diethylhydrazinecarbothioamide)nickel(II) Acetate

Materials:

• N,N-Diethylhydrazinecarbothioamide

• Nickel(II) acetate tetrahydrate (Ni(OAc)₂·4H₂O)

• Methanol

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

Procedure:

• Ligand Solution: Dissolve N,N-Diethylhydrazinecarbothioamide (2 mmol, 0.328 g) in 30 mL of hot methanol in a 100 mL round-bottom flask.

• Metal Salt Solution: In a separate beaker, dissolve nickel(II) acetate tetrahydrate (1 mmol, 0.249 g) in 20 mL of methanol.

• Complexation: Slowly add the methanolic solution of nickel(II) acetate tetrahydrate to the stirring hot ligand solution. A color change and precipitation are expected.

• Reaction: Reflux the mixture for 3-4 hours.[9]

• Isolation and Purification: Allow the mixture to cool to room temperature. Collect the solid complex by filtration, wash with cold methanol, and finally with diethyl ether.

• Drying: Dry the complex in a desiccator.

Expected Yields and Properties of the Complexes:

Complex	Appearance	Yield	Melting Point (°C)
[Cu(L)₂]Cl₂	Greenish solid	75-85%	>250 (decomposes)
₂	Greenish solid	70-80%	>280 (decomposes)

(L = N,N-Diethylhydrazinecarbothioamide)

Part 3: Characterization of the Metal Complexes

The successful synthesis of the copper(II) and nickel(II) complexes can be confirmed through various analytical and spectroscopic techniques.

FT-IR Spectroscopy:

Coordination of the ligand to the metal ion is typically evidenced by shifts in the vibrational frequencies of key functional groups.

• The ν(C=S) band in the free ligand is expected to shift to a lower wavenumber in the complexes, indicating the coordination of the sulfur atom to the metal.[3]

• The ν(N-H) bands may also show shifts or broadening upon complexation, suggesting the involvement of the nitrogen atom in coordination.

• New bands in the far-IR region (below 600 cm⁻¹) can be attributed to the formation of M-S and M-N bonds.

UV-Visible Spectroscopy:

The electronic spectra of the complexes provide information about the geometry of the metal center.

• Copper(II) Complex: The UV-Vis spectrum of the copper(II) complex in a suitable solvent (e.g., DMF) is expected to show a broad d-d transition band in the visible region, characteristic of a distorted octahedral or square planar geometry.[10]

• Nickel(II) Complex: For a paramagnetic octahedral Ni(II) complex, three spin-allowed d-d transitions are expected. A square planar, diamagnetic Ni(II) complex would exhibit different spectral features.

Magnetic Susceptibility:

Magnetic moment measurements are crucial for determining the geometry and the number of unpaired electrons in the metal complexes.

• Copper(II) Complex: As a d⁹ ion, the copper(II) complex is expected to be paramagnetic with a magnetic moment corresponding to one unpaired electron (typically 1.7-2.2 B.M.).

• Nickel(II) Complex: Nickel(II) (d⁸) complexes can be either paramagnetic (octahedral or tetrahedral geometry) or diamagnetic (square planar geometry).[11] An octahedral Ni(II) complex would have a magnetic moment of approximately 2.9-3.4 B.M., corresponding to two unpaired electrons.

Visualizing the Chemistry

Chemical Structures

Caption: Chemical structures of the ligand and proposed coordination.

Experimental Workflow

Caption: Workflow for synthesis and characterization.

Conclusion

The protocols outlined in this application note provide a reliable and reproducible method for the synthesis of N,N-Diethylhydrazinecarbothioamide and its copper(II) and nickel(II) complexes. The detailed characterization techniques described will enable researchers to confirm the identity and purity of their synthesized compounds. The potential biological activity of these and similar thiosemicarbazone complexes makes them exciting candidates for further investigation in drug discovery and development.[7][12] The modular nature of the synthesis allows for the future preparation of a library of related compounds with varying metal centers and ligand substituents to explore structure-activity relationships.

References

• Pahontu, E., et al. (2018). Synthesis, Characterization and Toxicity Evaluation of Cu(II), Mn(II), Co(II), Ni(II), Pd(II) Complexes with Ligand Derived from Hydrazinecarbothioamide. REV.CHIM.(Bucharest), 69(11), 2959-2964. [Link]

• Tarafder, M. T. H., et al. (2002). Synthesis and characterization of new nickel(II) and copper(II) complexes of S-benzyldithiocarbazate with 1,10-phenanthroline and 2,2'-bipyridine and their biological properties. Transition Metal Chemistry, 27(7), 743-748.
• Sreeja, P. B., & Suni, V. (2014). Synthesis, Spectral and Magnetic Properties of Ternary Nickel (II) Complexes with Acid Hydrazones and Heterocyclic Bases. Christ University Journal, 3(1), 47-54.

• Pahontu, E., et al. (2025). Antimicrobial Activity of Copper(II), Nickel(II) and Zinc(II) Complexes with Semicarbazone and Thiosemicarbazone Ligands Derived from Substituted Salicylaldehydes. Molecules, 30(11), 2329. [Link]

• Wang, M., et al. (2026). Synthesis, Crystal Structures and Antibacterial Activity of Nickel(II) and Copper(II) Complexes Derived from (E)-2-((2,3-dihydrobenzo[b][7][13]dioxin-6-yl)methylene)- N-phenylhydrazinecarbothioamide. Acta Chimica Slovenica, 73(1), 1-8.

• Abdel-Rahman, L. H., et al. (2013). Synthesis, characterization, and biological activity of some transition metal complexes with a new Schiff base ligand derived from 2-aminobenzoylhydrazine and 2-thiophenecarboxaldehyde.
• El-Gamel, N. E. A. (2016). Synthesis, characterization and antimicrobial activity of some new metal complexes derived from 4-amino-5-pyridin-4-yl-4H-1,2,4-triazole-3-thiol. Journal of Molecular Structure, 1108, 597-608.
• Chohan, Z. H., et al. (2006). In-vitro antibacterial, antifungal and cytotoxic properties of sulfonamide-derived Schiff's bases and their metal complexes. Journal of Enzyme Inhibition and Medicinal Chemistry, 21(6), 741-748.

• Pahontu, E., et al. (2023). Synthesis, Characterization, and Biological Properties of the Copper(II) Complexes with Novel Ligand: N-[4-({2-[1-(pyridin-2-yl)ethylidene]hydrazinecarbothioyl}amino)phenyl]acetamide. Molecules, 28(20), 7085. [Link]

• Pahontu, E., et al. (2018). Synthesis, Characterization and Toxicity Evaluation of Cu(II), Mn(II), Co(II), Ni(II), Pd(II) Complexes with Ligand Derived from Hydrazinecarbothioamide. REV.CHIM.(Bucharest), 69(11), 2959-2964.
• Ali, M. A., et al. (2012). Synthesis, characterization and biological activity of some new transition metal complexes of a thiosemicarbazone derived from 1-phenyl-3-methyl-4-benzoyl-5-pyrazolone. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 96, 949-956.
• El-Sawaf, A. K., et al. (2014). Synthesis, characterization, and antimicrobial activity of some new metal complexes of a Schiff base derived from 2-acetylpyridine and 2-aminobenzoylhydrazine.
• Al-Adilee, K. J., et al. (2024). Synthesis, characterization and a few noticeable properties of Ni(II) complexes embedded with azo (-N=N-) and azomethine. Chemical Review and Letters, 7(1), 1-14.
• Joseph, J., & Sreekanth, A. (2019). THIOSEMICARBAZONE COMPLEXES AS VERSATILE MEDICINAL CHEMISTRY AGENTS: A REVIEW. Journal of Drug Delivery and Therapeutics, 9(3), 633-643.
• El-Tabl, A. S., et al. (2012). Binuclear copper(II), cobalt(II) and nickel(II) complexes of N1-ethyl-N2-(pyridin-2-yl) hydrazine-1,2-bis(carbothioamide): structural, spectral, pH-metric and biological studies. Journal of Inorganic Biochemistry, 115, 79-91.
• Kolate, S. S., et al. (2020). Cu(II) COMPLEXES WITH AN NNO FUNCTIONALIZED HYDRAZONE LIGAND: SYNTHESIS, CHARACTERIZATION AND BIOLOGICAL STUDIES. Rasayan Journal of Chemistry, 13(2), 1008-1013.
• Hathway, B. J., & Tomlinson, A. A. G. (1970). The crystal structure of bis(NN-diethylethylenediamine)copper(II) dinitrate and the electronic properties of some square planar CuN4 chromophores. Journal of the Chemical Society, Dalton Transactions, (14), 2233-2238.

• Doc Brown's Chemistry. (2026). on the uv and visible absorption spectra of selected copper(II) complex ions. [Link]

• Chen, Y.-C., et al. (2021). Experimental 1 H NMR for N,N-diethylamide derivatives (aliphatic part only). New Journal of Chemistry, 45(4), 2048-2057.
• Ozer, C. K., et al. (2020). Crystal and molecular structure of bis(N-(diethylcarbamothioyl)cyclohexane carboxamido)copper(II) complex. European Journal of Chemistry, 11(4), 319-323.
• Aljahdali, M. S. (2013). Nickel(II) complexes of novel thiosemicarbazone compounds: Synthesis, characterization, molecular modeling and in vitro antimicrobial activity. European Journal of Chemistry, 4(4), 434-443.
• Al-Adilee, K. J., & Al-Jibouri, M. N. (2017). Synthesis and Characterization of Ni(II) Complexes with Bidentate (NO) Schiff Bases. Der Pharma Chemica, 9(1), 60-64.
• Jha, N. N., & Ray, I. P. (2007). Magnetic Studies on Co(II) and Ni(II) Complexes of some Nitrogen-Oxygen and Nitrogen-Sulphur containing Ligands. Asian Journal of Chemistry, 19(1), 705-708.

• National Institute of Standards and Technology. (n.d.). Hydrazinecarbothioamide, N-ethyl-. In NIST Chemistry WebBook. Retrieved from [Link]

• CORE. (n.d.). SYNTHESIS, CHARACTERIZATION AND BIOLOGICAL STUDIES OF NICKEL(II) COMPLEXES CONTAINING THIOSEMICARBAZONE AND THIOUREA DERIVATIVE. Retrieved from [Link]

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• 4. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Antimicrobial Activity of Copper(II), Nickel(II) and Zinc(II) Complexes with Semicarbazone and Thiosemicarbazone Ligands Derived from Substituted Salicylaldehydes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 10. uv visible light absorption spectrum of copper complexes why are copper(I) compounds colourless spectra of hexaaquacopper(II) diaqatetraamminecopper(II) hexaamminecopper(II)complex ions Doc Brown's chemistry revision notes [docbrown.info]
• 11. epgp.inflibnet.ac.in [epgp.inflibnet.ac.in]
• 12. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Application Note: Spectrophotometric Determination of Metal Ions Using N,N-Diethylhydrazinecarbothioamide Derivatives

Introduction

N,N-Diethylhydrazinecarbothioamide (commonly referred to as 4,4-diethylthiosemicarbazide) is a highly versatile building block in analytical and coordination chemistry. While it possesses the ability to coordinate metals directly, its most powerful analytical application lies in its condensation with aromatic aldehydes or ketones to form highly conjugated N(4)-diethylthiosemicarbazone Schiff bases. These derived ligands act as extremely sensitive and selective chromogenic reagents for the trace-level spectrophotometric determination of transition metal ions, particularly Copper (Cu²⁺), Palladium (Pd²⁺), and Nickel (Ni²⁺) (1[1]).

This application note provides researchers and analytical scientists with a comprehensive, self-validating protocol for utilizing these derivatives in UV-Vis spectrophotometry, grounded in the mechanistic causality of metal-ligand interactions.

Mechanistic Principles & Causality

To optimize spectrophotometric assays, it is critical to understand the underlying chemical mechanisms that generate the analytical signal.

• Ligand Synthesis & Structural Influence : N,N-Diethylhydrazinecarbothioamide reacts with a carbonyl compound via dehydration condensation to form a tridentate (N, N, S) Schiff base ligand. The addition of the diethyl groups at the N(4) position significantly increases the lipophilicity of the resulting complex, which enhances its extractability into organic phases or surfactant micelles, thereby concentrating the analyte and lowering detection limits (2[2]).

• Tautomerization and pH Dependency : In solution, the thiosemicarbazone exists in a thione-thiol tautomeric equilibrium. At acidic pH, the thione form predominates, acting as a weaker neutral chelator. At slightly basic pH (typically pH 7.0–9.0), the thiol form deprotonates, generating a strongly nucleophilic thiolate anion. This causality dictates why strict pH control using robust buffer systems is mandatory for reproducible metal coordination (3[3]).

• Signal Generation (Colorimetry) : Upon coordination to a d-metal ion, a highly stable 5- or 6-membered metallacycle is formed. The intense color of the complex arises from Ligand-to-Metal Charge Transfer (LMCT) transitions (S(pπ) → Metal(d)) and intra-ligand π → π* transitions, yielding exceptional molar absorptivities ( ϵ>104L⋅mol−1⋅cm−1 ) (4[4]).

Chemical mechanism from ligand synthesis to spectrophotometric signal generation.

Experimental Protocol: Self-Validating System

Reagents Required

• Chromogenic Reagent : 0.01 M solution of the N,N-Diethylhydrazinecarbothioamide-derived ligand (e.g., 2-acetylpyridine-4,4-diethylthiosemicarbazone) dissolved in absolute ethanol.

• Buffer Solutions : Universal Britton-Robinson buffer (pH 4.0 - 10.0) to ensure precise pH control.

• Masking Agents : 5% (w/v) Sodium tartrate or EDTA to mask interfering ions like Fe³⁺ or Pb²⁺.

• Surfactant (Optional) : 0.1% (v/v) Triton X-100 to prevent complex precipitation.

Step-by-Step Workflow

• Sample Digestion : For complex matrices (e.g., soil, biological tissues, alloys), perform a standard acid digestion (HNO₃/HClO₄) to release free metal ions. Neutralize excess acid prior to the assay.

• Aliquot Preparation : Transfer an aliquot containing 1.0–50.0 µg of the target metal ion into a 10 mL volumetric flask.

• Buffering (Critical Step) : Add 2.0 mL of the appropriate buffer.

  • Causality Check: Adjust to pH 8.0 for Cu²⁺ to facilitate thiolate formation. Adjust to pH 4.5 for Pd²⁺, as Palladium forms highly stable square-planar complexes even at lower pH due to its strong soft-acid affinity for the soft-base sulfur.

• Masking : Add 1.0 mL of sodium tartrate solution to mask Fe³⁺, which otherwise forms competing colored species.

• Ligand Addition : Add 1.0 mL of the 0.01 M chromogenic reagent solution. Mix thoroughly.

• Solubilization : If the solution becomes turbid due to the lipophilic nature of the diethyl groups, add 1.0 mL of Triton X-100. The surfactant micelles will encapsulate the complex, restoring optical clarity (4[4]).

• Incubation & Validation : Allow the mixture to stand for 10 minutes at room temperature. Self-Validation: The immediate color change (e.g., to yellow/green for Cu²⁺) indicates successful complexation; the 10-minute incubation ensures thermodynamic equilibrium is reached.

• Measurement : Dilute to the mark with deionized water. Measure the absorbance at the complex's λmax​ against a reagent blank using a UV-Vis spectrophotometer.

Step-by-step experimental workflow for the spectrophotometric determination of metal ions.

Quantitative Data Presentation

The following table summarizes the typical analytical parameters observed when utilizing N,N-Diethylhydrazinecarbothioamide-derived Schiff bases for metal ion determination.

Metal Ion	Optimal pH Range	λmax​ (nm)	Molar Absorptivity ( ϵ , L⋅mol−1⋅cm−1 )	Linear Range (µg/mL)	Common Interfering Ions
Cu(II)	8.0 - 9.0	370 - 410	∼2.1×104	0.05 - 5.0	Fe(III), Co(II)
Pd(II)	4.0 - 5.0	390 - 430	∼1.5×104	0.1 - 8.0	Pt(IV), Ni(II)
Ni(II)	7.5 - 8.5	380 - 400	∼1.2×104	0.2 - 6.0	Cu(II), Co(II)

References

• Metal complexes driven from Schiff bases and semicarbazones for biomedical and allied applications: a review - PMC. nih.gov.
• Novel Brain-Tumor-Inhibiting Copper(II) Compound Based on a Human Serum Albumin (HSA)-Cell Penetrating Peptide Conjugate | Journal of Medicinal Chemistry - ACS Publications. acs.org.
• Synthesis and structure studies of Co(II), Ni(II), Cu(II), Pd(II), Ru(II), Ag(I), Cd(II) and dioxouranium(VI) complexes with 1-acetoacet-o-toluidide-4-phenyl-3- thiosemicarbazone - ResearchGate. researchgate.net.
• (PDF) Spectrophotometric determination of copper(II) in natural waters, vitamins and certified steel scrap samples using acetophenone-p-chlorophenylthiosemicarbazone - ResearchGate. researchgate.net.

Sources

• 1. Metal complexes driven from Schiff bases and semicarbazones for biomedical and allied applications: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Application Note: Evaluation of the Antimicrobial Activity of N,N-Diethylhydrazinecarbothioamide and its Metal Complexes

Target Audience: Researchers, microbiologists, and drug development professionals. Content Type: Advanced Protocol & Mechanistic Guide

Introduction & Mechanistic Rationale

The rising tide of antimicrobial resistance (AMR) necessitates the discovery of novel pharmacophores with unconventional modes of action. N,N-Diethylhydrazinecarbothioamide (also known as 4,4-diethylthiosemicarbazide) represents a highly versatile building block in medicinal chemistry[1]. While the free ligand exhibits moderate biological activity, its true therapeutic potential is unlocked through coordination chemistry.

The Causality of Metal Complexation: Uncomplexed thiosemicarbazides often struggle to cross the highly lipophilic bacterial cell envelope. However, complexation with transition metals—such as Copper(II) or Zinc(II)—radically alters the molecule's pharmacokinetic profile. According to Tweedy’s chelation theory, coordination reduces the polarity of the central metal ion by partially sharing its positive charge with the donor atoms of the ligand[2]. This enhances the lipophilicity of the entire complex, facilitating rapid penetration through the bacterial lipid bilayer[3].

Once intracellular, these complexes exert polypharmacological effects:

• Metalloenzyme Disruption: They block essential bacterial enzymes by displacing native metal cofactors[2].

• Oxidative Stress: Redox-active metals (like Cu²⁺) undergo intracellular redox cycling, generating lethal Reactive Oxygen Species (ROS)[4].

• Apoptosis-like Pathways: Specific Zn(II)-thiosemicarbazone complexes have been shown to aggregate in critical organelles, triggering programmed cell death mechanisms[5].

Experimental Workflow

The following workflow outlines the self-validating pipeline required to synthesize, test, and mechanistically evaluate these compounds.

Caption: Workflow for evaluating the antimicrobial efficacy of N,N-Diethylhydrazinecarbothioamide.

Step-by-Step Experimental Protocols

Protocol A: Ligand Solubilization and Metal Complexation

Causality: Thiosemicarbazides possess limited aqueous solubility. Primary stock solutions must be prepared in 100% dimethyl sulfoxide (DMSO) to ensure complete dissolution without degrading the compound[1].

• Ligand Stock: Dissolve N,N-Diethylhydrazinecarbothioamide in 100% DMSO to create a 20 mM stock solution. Store at -20°C in the dark.

• Complex Synthesis (In Situ or Isolated): React the ligand with equimolar amounts of metal salts (e.g., Zn(NO3​)2​ or CuCl2​ ) in ethanol under reflux for 4 hours.

• Purification: Cool the solution to precipitate the complex. Filter, wash with cold diethyl ether, and dry under a vacuum[3].

• Complex Stock: Dissolve the purified metal complex in 100% DMSO (20 mM stock).

Protocol B: CLSI-Compliant Broth Microdilution Assay (MIC)

Causality: To ensure data trustworthiness and clinical relevance, susceptibility testing must strictly adhere to the Clinical and Laboratory Standards Institute (CLSI) M100 guidelines[6].

• Inoculum Preparation: Grow bacterial strains (e.g., S. aureus ATCC 25923, E. coli ATCC 25922) on agar overnight. Suspend isolated colonies in sterile saline to match a 0.5 McFarland standard ( ≈1.5×108 CFU/mL)[3].

• Broth Dilution: Dilute the suspension 1:150 in Cation-Adjusted Mueller-Hinton Broth (CAMHB) to achieve a working concentration of ≈5×105 CFU/mL per well.

• Compound Titration: In a 96-well microtiter plate, perform two-fold serial dilutions of the compound stocks in CAMHB.

  • Critical Control: The final DMSO concentration in any well must not exceed 1% (v/v) to prevent solvent-induced cytotoxicity or artifactual growth inhibition[1].

• Incubation & Readout: Inoculate the wells with the bacterial suspension. Incubate at 37°C for 18–24 hours. The Minimum Inhibitory Concentration (MIC) is the lowest concentration showing no visible bacterial growth.

Protocol C: Minimum Bactericidal Concentration (MBC) & Time-Kill Kinetics

Causality: The MIC assay only measures growth inhibition (bacteriostatic effect). MBC and time-kill assays are required to determine if the complex actively lyses the pathogen (bactericidal effect) and the pharmacodynamic rate of this action.

• MBC Determination: Plate 10 µL aliquots from all 96-well plate wells showing no visible growth (≥ MIC) onto drug-free agar plates. Incubate for 24 hours. The MBC is the lowest concentration resulting in a ≥99.9% reduction of the initial inoculum.

• Time-Kill Setup: Expose logarithmic-phase bacterial suspensions to 1×, 2×, and 4× MIC of the compound in flasks.

• Sampling: Extract 100 µL aliquots at 0, 2, 4, 8, 12, and 24 hours. Serially dilute in PBS and plate on agar to count viable CFU/mL.

Protocol D: Intracellular ROS Generation Assay

Causality: Cu(II)-thiosemicarbazone complexes are highly redox-active. Measuring ROS validates whether oxidative stress is the primary driver of the observed bactericidal activity[4].

• Treatment: Treat bacterial cells ( ≈107 CFU/mL) with the metal complex at 1× and 2× MIC for 4 hours at 37°C.

• Probe Incubation: Wash cells with PBS and incubate with 10 µM of 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA) in the dark for 30 minutes.

• Quantification: Measure fluorescence intensity (Excitation: 488 nm / Emission: 525 nm) using a microplate reader. Normalize data against an untreated control.

Quantitative Data Summary

The table below provides a representative summary of the expected antimicrobial profile when comparing the free N,N-Diethylhydrazinecarbothioamide ligand to its transition metal complexes.

Compound / Complex	S. aureus (Gram+) MIC (µM)	E. coli (Gram-) MIC (µM)	C. albicans (Fungi) MIC (µM)	Primary Mechanism / Notes
Free Ligand	> 100	> 100	> 100	Poor lipid permeability; weak target binding.
Zn(II) Complex	12.5 - 25.0	25.0 - 50.0	50.0	Metalloenzyme inhibition; apoptosis-like pathway[5].
Cu(II) Complex	3.12 - 6.25	6.25 - 12.5	12.5 - 25.0	High ROS generation; severe oxidative stress[4].
Ciprofloxacin (Ctrl)	0.5 - 1.0	0.25 - 0.5	N/A	DNA Gyrase inhibition (Standard Reference).

Cellular Mechanism of Action

The diagram below maps the logical sequence of events from initial complexation to eventual pathogen cell death, illustrating the multi-target nature of these compounds.

Caption: Mechanistic pathway of thiosemicarbazide metal complexes inducing bacterial cell death.

References

• Biological investigation of N-methyl thiosemicarbazones as antimicrobial agents and bacterial carbonic anhydrases inhibitors. nih.gov. 1

• Antimicrobial Activity of Copper(II), Nickel(II) and Zinc(II) Complexes with Semicarbazone and Thiosemicarbazone Ligands Derived from Substituted Salicylaldehydes. mdpi.com. 3

• Antimicrobial activity and molecular reactivity of phenylthiosemicarbazones containing the Thiophenyl Nucleus and their Cu(ii) complexes. researchgate.net.4

• Single-crystal structure and intracellular localization of Zn(II)-thiosemicarbazone complex targeting mitochondrial apoptosis pathways. nih.gov. 5

• Optimized Synthesis of New Thiosemicarbazide Derivatives with Tuberculostatic Activity. nih.gov. 2

• CLSI Archived M100 Tables 1A-1C. clsi.org. 6

Sources

• 1. Biological investigation of N-methyl thiosemicarbazones as antimicrobial agents and bacterial carbonic anhydrases inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Optimized Synthesis of New Thiosemicarbazide Derivatives with Tuberculostatic Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Antimicrobial Activity of Copper(II), Nickel(II) and Zinc(II) Complexes with Semicarbazone and Thiosemicarbazone Ligands Derived from Substituted Salicylaldehydes [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Single-crystal structure and intracellular localization of Zn(II)-thiosemicarbazone complex targeting mitochondrial apoptosis pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. clsi.org [clsi.org]

Technical Notes & Optimization

Troubleshooting low yield in the synthesis of N,N-Diethylhydrazinecarbothioamide

Welcome to the Technical Support Center for Ligand Synthesis and Optimization.

As a Senior Application Scientist, I have compiled this comprehensive troubleshooting guide to address the specific challenges researchers face when synthesizing N,N-Diethylhydrazinecarbothioamide (also known as N,N-diethylthiosemicarbazide). This compound is a critical precursor for synthesizing highly active Zn(II) and Cu(II) thiosemicarbazone complexes, which are extensively utilized in organelle-specific imaging and anti-cancer proliferation studies[1][2].

Below, you will find mechanistic insights, a diagnostic workflow, and a self-validating protocol designed to maximize your reaction yield and product purity.

I. Diagnostic Workflow: Synthesis & Yield Optimization

To understand where yield losses occur, we must first map the reaction pathway. The standard synthesis involves the nucleophilic addition of N,N-diethylhydrazine to thiocyanic acid (generated in situ).

Reaction pathway and troubleshooting nodes for N,N-Diethylhydrazinecarbothioamide synthesis.

II. Frequently Asked Questions (Troubleshooting Low Yield)

Q1: My crude yield is consistently below 40%. What is the most likely mechanistic failure? A1: The most common cause of low yield in this synthesis is improper pH control during the in situ generation of thiocyanic acid (HSCN) . The reaction requires an acidic environment to convert potassium thiocyanate (KSCN) into the active electrophile, HSCN. However, if the pH drops too low (pH < 2), the N,N-diethylhydrazine becomes fully protonated at both nitrogen centers. A protonated hydrazine lacks the lone pair necessary to act as a nucleophile, completely halting the addition reaction. Maintain the pH strictly between 3.0 and 4.0.

Q2: I am observing a high degree of unreacted starting material even after 4 hours of reflux. Should I increase the temperature? A2: No. Increasing the temperature beyond 80–85°C in an aqueous acidic medium risks the hydrolysis of the newly formed thiosemicarbazide backbone or the decomposition of HSCN into hydrogen sulfide and hydrogen cyanide. Instead of increasing temperature, ensure that you are using a slight molar excess of KSCN (1.2 to 1.5 equivalents) to drive the equilibrium forward.

Q3: The reaction seems to work (confirmed by TLC/LC-MS), but I lose most of my product during the workup. How can I improve recovery? A3: N,N-Diethylhydrazinecarbothioamide has moderate aqueous solubility due to its hydrogen-bonding capabilities. If you are relying solely on precipitation, you are likely losing product in the mother liquor. Solution: Implement a "salting-out" procedure by saturating the aqueous phase with NaCl prior to extraction, or extract the aqueous layer exhaustively with a moderately polar organic solvent like ethyl acetate or dichloromethane (DCM) before attempting crystallization.

III. Quantitative Optimization Parameters

The following table summarizes the causal relationship between reaction parameters and the expected yield, based on empirical optimization.

Parameter	Sub-Optimal Condition	Optimized Condition	Mechanistic Consequence of Optimization	Expected Yield
Molar Ratio (Hydrazine:KSCN)	1.0 : 1.0	1.0 : 1.3	Excess electrophile compensates for HSCN volatility/decomposition, driving the reaction to completion.	> 75%
pH Control	pH < 2.0 or pH > 6.0	pH 3.0 – 4.0	Balances HSCN generation while preventing complete protonation of the nucleophilic hydrazine nitrogen.	70 - 85%
Temperature	> 95°C (Boiling)	80°C – 85°C	Provides sufficient activation energy for the addition without triggering thermal degradation of the thiourea linkage.	~ 80%
Workup Method	Direct aqueous filtration	Brine saturation + EtOAc extraction	Overcomes the inherent aqueous solubility of the N,N-diethyl substituted thiosemicarbazide.	+15-20% recovery

IV. Self-Validating Experimental Protocol

This protocol is designed to ensure high scientific integrity. Each step includes a validation checkpoint to confirm the reaction is proceeding as intended.

Materials:

• N,N-Diethylhydrazine (1.0 eq)

• Potassium thiocyanate (KSCN) (1.3 eq)

• Hydrochloric acid (HCl, 3M aqueous)

• Deionized water

• Ethyl acetate (for extraction)

Step-by-Step Methodology:

• Preparation of the Electrophile Precursor: Dissolve 1.3 equivalents of KSCN in a minimal amount of deionized water in a round-bottom flask equipped with a magnetic stirrer.

  • Causality: Minimal water is used to keep the concentration of reactants high, which kinetically favors the bimolecular collision rate.

• Addition of the Nucleophile: Add 1.0 equivalent of N,N-diethylhydrazine to the stirring KSCN solution.

• Controlled Acidification (Critical Step): Place the flask in an ice bath. Slowly add 3M HCl dropwise while continuously monitoring the pH. Stop the addition when the pH stabilizes between 3.0 and 4.0.

  • Validation Checkpoint: The solution should remain clear. A strong odor of HSCN may be faintly detectable (ensure this is done in a heavily ventilated fume hood). If the pH drops below 2.0, carefully adjust with dilute NaOH.

• Thermal Activation: Attach a reflux condenser and heat the mixture to 80°C using an oil bath for 3 to 4 hours.

  • Causality: Heating overcomes the activation energy barrier for the nucleophilic attack of the hydrazine on the thiocarbonyl carbon.

• Reaction Quenching and Cooling: Remove the flask from the heat source and allow it to cool to room temperature, then transfer to an ice bath (4°C) for 1 hour.

  • Validation Checkpoint: White to off-white crystals may begin to form. If no crystals form, the product is fully dissolved in the aqueous phase.

• Extraction and Isolation: Saturate the aqueous layer with NaCl. Transfer to a separatory funnel and extract three times with equal volumes of ethyl acetate.

  • Causality: Salting out decreases the solubility of the organic product in the aqueous phase, driving it into the organic layer.

• Purification: Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Recrystallize the crude solid from a mixture of ethanol and water to yield pure N,N-Diethylhydrazinecarbothioamide.

V. References

• Qi, J., Zhao, W., Zheng, Y., & Xia, X. (2020). Single-crystal structure and intracellular localization of Zn(II)-thiosemicarbazone complex targeting mitochondrial apoptosis pathways. Bioorganic & Medicinal Chemistry Letters, 30(16), 127340.[1] Available at:[Link]

• IntechOpen. (2022). Some Aromatic Schiff Bases and Their Metal Complexes. In Understanding Schiff Bases and Their Applications.[2] Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Some Aromatic Schiff Bases and Their Metal Complexes | IntechOpen [intechopen.com]

Technical Support Center: Crystallization Optimization for N,N-Diethylhydrazinecarbothioamide

Welcome to the Technical Support Center for N,N-Diethylhydrazinecarbothioamide (also known as 4,4-diethylthiosemicarbazide). This compound is a critical intermediate and amphiphilic ligand used extensively in coordination chemistry, particularly in the synthesis of bioactive, mitochondrial-targeting metal complexes[1].

Because of its unique structural dichotomy—a highly polar thiosemicarbazide core paired with a lipophilic N,N-diethyl tail—achieving high-purity crystalline forms requires precise thermodynamic control. This guide provides drug development professionals with causality-driven FAQs, self-validating protocols, and advanced troubleshooting matrices.

Part 1: Fundamental Principles & Causality (FAQs)

Q: Why is solvent selection uniquely challenging for N,N-Diethylhydrazinecarbothioamide, and what is the thermodynamic causality behind it? A: The compound exhibits amphiphilic behavior. The hydrophobic diethyl groups demand non-polar solvation, while the primary/secondary amines and the thiocarbonyl group require hydrogen-bonding networks. If a highly polar solvent (like pure water) is used, the hydrophobic effect forces the compound to precipitate amorphously.2 because it solvates both moieties effectively, providing a moderate, temperature-dependent solubility gradient that keeps the supersaturation driving force within the metastable zone width (MZW)[2].

Q: How does the heating phase impact the chemical integrity of the compound? A: Kinetic control during heating is critical. Prolonged exposure to boiling temperatures, especially in sub-optimal pH conditions (highly acidic or basic), provides the activation energy for 3, converting the desired thiosemicarbazide into an undesired cyclic byproduct[3]. Dissolution must be rapid and performed in neutral, unbuffered organic solvents.

Part 2: Self-Validating Experimental Protocol

To ensure trustworthiness, this protocol is designed as a self-validating system . Each phase contains a built-in diagnostic check to confirm that the physical chemistry of the system is behaving as intended before proceeding.

Step 1: Saturation & Dissolution

• Action: Place the crude N,N-Diethylhydrazinecarbothioamide in an Erlenmeyer flask. Add a minimal volume of absolute ethanol (approx. 5-7 mL per gram of crude). Heat gently to 70–75 °C with continuous magnetic stirring until dissolution is achieved.

• Self-Validation Check: If the solution turns dark brown or yellow-orange upon heating, thermal degradation (cyclization) is occurring. The system validates that the temperature is too high or the crude contained acidic impurities.

Step 2: Hot Gravity Filtration

• Action: Quickly pass the hot solution through a pre-warmed fluted filter paper to remove insoluble polymeric impurities.

• Self-Validation Check: Inspect the filter paper. A high mass of retained solid indicates incomplete dissolution (requiring more solvent) or the presence of unreacted, high-molecular-weight precursors.

Step 3: Controlled Cooling & Nucleation

• Action: Remove the flask from the heat source. Allow it to cool to room temperature at a controlled rate of 0.2 °C/min. Do not agitate the flask during the initial cooling phase.

• Self-Validation Check (Cloud Point): Monitor the solution visually. The sudden appearance of distinct, sparkling particulates confirms heterogeneous nucleation within the MZW. If the solution becomes uniformly milky/opaque, the system has breached the liquid-liquid coexistence curve (oiling out).

Step 4: Isolation & Yield Validation

• Action: Once at room temperature, place the flask in an ice bath (0–4 °C) for 30 minutes to maximize yield[2]. Isolate via vacuum filtration and wash with 2–3 mL of ice-cold ethanol.

• Self-Validation Check (Gravimetric): Evaporate 1 mL of the residual mother liquor. If the residual mass is high, the final cooling temperature was insufficient, and product is being lost to the solvent.

Part 3: Quantitative Process Parameters

The following table summarizes the quantitative data for various solvent systems to aid in rapid experimental design and comparison.

Solvent System	Volume Ratio	Target Cooling Rate	Expected Yield	Risk of Oiling Out
Absolute Ethanol	N/A	0.2 °C/min	75 - 85%	Low
Methanol	N/A	0.3 °C/min	60 - 70%	Low
Ethanol / Water	80 : 20	0.1 °C/min	> 85%	High
DMF / Water	50 : 50	0.1 °C/min	80 - 90%	Very High

Part 4: Advanced Troubleshooting Guide

Issue 1: Oiling Out (Liquid-Liquid Phase Separation)

• Symptom: The solution forms a milky emulsion or a thick syrup at the bottom of the flask instead of distinct crystals.

• Causality: The cooling rate was too rapid, causing the supersaturation trajectory to hit the liquid-liquid phase boundary before intersecting the solid solubility curve. The compound has separated into a solute-rich liquid phase.

• Resolution: Reheat the mixture until homogeneous. Add 10-15% more of the primary solvent (e.g., ethanol) to reduce the overall concentration. Cool at a slower rate (0.1 °C/min) and 2 at the air-liquid interface to provide localized nucleation sites[2].

Issue 2: Polymorphism and Inconsistent Crystal Habits

• Symptom: Batch-to-batch variations in melting point or XRPD patterns.

• Causality: Variations in the primary nucleation temperature lead to different kinetic polymorphs. Rapid cooling favors metastable, kinetically driven polymorphs, while slow cooling favors the thermodynamically stable form.

• Resolution: Implement a strict seeding protocol. Introduce 1-2% (w/w) of pure N,N-Diethylhydrazinecarbothioamide seed crystals exactly 2 °C below the known saturation temperature to bypass spontaneous nucleation variability.

Issue 3: Low Recovered Yield (<40%)

• Symptom: Very few crystals form even after extended cooling in an ice bath.

• Causality: The solvent volume added during Step 1 was excessive, leaving the solution highly undersaturated.

• Resolution: Gently boil off 30-50% of the solvent volume under a stream of nitrogen, then repeat the cooling profile. Ensure that cold washes during filtration use absolute minimal volumes, as2[2].

Part 5: Experimental Workflow & Logical Relationships

Fig 1: Crystallization workflow and troubleshooting for N,N-Diethylhydrazinecarbothioamide.

References

• Antitumor activity of DABA-containing carboxylate Zn complexes on breast cancer cell line MCF-7. ResearchGate. Available at:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Overcoming Aqueous Solubility Barriers for N,N-Diethylhydrazinecarbothioamide

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the erratic aqueous behavior of thiosemicarbazide derivatives. N,N-Diethylhydrazinecarbothioamide (and its structurally related thiosemicarbazones) presents a classic "brick dust" problem: high crystal lattice energy combined with profound lipophilicity. When introduced to an aqueous buffer, the surrounding water molecules cannot thermodynamically justify disrupting the compound's strong intermolecular hydrogen bonds, leading to rapid aggregation and precipitation[1].

This guide provides field-proven, self-validating protocols to bypass these physical chemistry limitations, ensuring your in vitro assays and in vivo formulations remain robust, accurate, and reproducible.

Diagnostic Workflow

Before altering your protocol, you must identify whether your bottleneck is kinetic (short-term in vitro assays) or thermodynamic (long-term in vivo formulations).

Workflow for resolving N,N-diethylhydrazinecarbothioamide aqueous precipitation.

Frequently Asked Questions (FAQs)

Q1: Why does my compound instantly turn cloudy when I spike my DMSO stock into PBS? A1: This is a phenomenon known as "solvent crash." While N,N-diethylhydrazinecarbothioamide is highly soluble in polar aprotic solvents like DMSO, diluting this stock into an aqueous buffer (like PBS) drastically lowers the solvent capacity of the microenvironment. The compound's hydrophobic diethyl groups and planar thiosemicarbazide core rapidly self-associate via hydrogen bonding to minimize contact with water, causing immediate precipitation[1].

Q2: Can I just lower the pH of my buffer to force it into solution? A2: Only marginally. While thiosemicarbazides possess nitrogen centers that can be protonated, their basicity (pKa) is often too low to achieve full ionization at physiologically relevant pH levels. Adjusting the pH alone typically yields an aqueous solubility of ≤0.1 mg/mL[2]. You must combine pH adjustment with a co-solvent system to achieve therapeutic or high-concentration stock solutions.

Q3: How does metal complexation affect solubility? A3: Complexing N,N-diethylhydrazinecarbothioamide with transition metals (e.g., Zn²⁺, Cu²⁺) alters its geometry and electronic distribution. While some neutral complexes remain insoluble, synthesizing charged complexes (e.g., utilizing nitrate counterions) can dramatically enhance aqueous solubility and even direct the compound to specific cellular organelles, such as mitochondria, for targeted assays[3].

Quantitative Solubility Profiles

To guide your formulation strategy, refer to the thermodynamic and kinetic solubility data of thiosemicarbazide derivatives across various solvent systems.

Compound / Derivative	Solvent System	Solubility (mg/mL)	Mechanism / Observation
Thiosemicarbazone analog (3-AP)	Aqueous Buffer (pH 7.4)	~0.1	Poor thermodynamic solubility due to high lipophilicity[2].
Thiosemicarbazone analog (3-AP)	70% PEG 300 / 30% Ethanol	5.0 - 10.0	High solubility, but susceptible to dilution-induced precipitation[2].
Thiosemicarbazone analog (3-AP)	PEG/EtOH + Citric Acid (LVP Diluted)	> 4.0	Acidification prevents precipitation during aqueous dilution[2].
N,N-Diethylhydrazinecarbothioamide	1% DMSO in PBS (Kinetic)	< 0.05	Rapid aggregation; requires surfactant for in vitro stabilization[1].
NaH₂L (Sulfonate-modified)	Pure Water (25°C)	100.0	Salt formation drastically disrupts lattice energy, maximizing solubility[4].

Troubleshooting Guides & Step-by-Step Protocols

Protocol 1: Co-Solvent Formulation for In Vivo Intravenous (IV) Administration

Objective: To achieve a >4 mg/mL stable aqueous formulation without dilution-induced precipitation. Causality: We utilize a PEG 300/Ethanol base to disrupt the crystal lattice. Because diluting this into Large Volume Parenterals (LVP) causes a solvent crash, we introduce citric acid. The localized acidic microenvironment protonates the hydrazine nitrogens during the critical mixing phase, kinetically trapping the compound in solution[2]. Ascorbic acid is added to prevent oxidative degradation of the thioamide core.

Step-by-Step Methodology:

• Primary Solubilization: Weigh out the required mass of N,N-diethylhydrazinecarbothioamide. Dissolve it in a non-aqueous vehicle consisting of 70% (v/v) Polyethylene Glycol (PEG) 300 and 30% (v/v) absolute Ethanol to achieve a stock concentration of 10 mg/mL. Vortex until completely clear.

• Acidification: Add anhydrous Citric Acid to the organic stock to achieve a final concentration of 0.05 M. Sonicate for 5 minutes.

• Antioxidant Stabilization: Add Ascorbic Acid to a final concentration of 0.1% (w/v) to mitigate oxidative degradation[2].

• Aqueous Dilution (Self-Validation Step): Slowly titrate the formulated stock into your aqueous LVP (e.g., 0.9% Normal Saline) under continuous magnetic stirring.

• Validation: To ensure no micro-precipitates have formed, centrifuge a 1 mL aliquot of the final dilution at 10,000 x g for 10 minutes. Measure the UV absorbance of the supernatant at the compound's λmax. If the absorbance matches the theoretical un-centrifuged value, your formulation is stable. Note: Dilute in glass containers, as PEG/EtOH mixtures can extract plasticizers from PVC plastics[2].

Protocol 2: Kinetic Solubility Assessment for In Vitro Assays

Objective: To determine the maximum concentration of N,N-diethylhydrazinecarbothioamide that can be maintained in an assay buffer before aggregation occurs. Causality: Biological assays require aqueous buffers, limiting the use of harsh co-solvents. By measuring kinetic solubility, we determine the metastable concentration limit where the compound remains dissolved long enough to complete the assay[1].

Step-by-Step Methodology:

• Stock Preparation: Prepare a 10 mM stock solution of N,N-diethylhydrazinecarbothioamide in 100% anhydrous DMSO.

• Standard Curve Generation: Create serial dilutions of the stock in 100% DMSO. Dilute these into your target aqueous buffer ensuring a uniform 1% final DMSO concentration. Measure UV absorbance to create a linear standard curve[1].

• Test Sample Preparation: Spike the 10 mM DMSO stock directly into the aqueous buffer to achieve your target assay concentration (e.g., 100 µM), maintaining exactly 1% DMSO. Incubate at 37°C for 2 hours (or the exact duration of your assay).

• Filtration: Pass the incubated test sample through a 0.22 µm PTFE syringe filter to remove any aggregated "brick dust."

• Measurement & Validation: Measure the UV absorbance of the filtrate. Map this value against your standard curve. If the calculated concentration is lower than your target concentration, the compound has precipitated, and you must lower your assay concentration or introduce a biocompatible surfactant (e.g., 0.1% Tween-80).

References[2] Title: Development of a Parenteral Formulation of an Investigational Anticancer Drug, 3-aminopyridine-2-carboxaldehyde Thiosemicarbazone - PubMed

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Preventing oxidation and degradation of N,N-Diethylhydrazinecarbothioamide during storage

Welcome to the Technical Support Center for N,N-Diethylhydrazinecarbothioamide. As a thiosemicarbazide derivative, this compound is a critical building block in drug development, particularly in synthesizing metal-chelating agents and mitochondrial-targeting complexes[1]. However, its composite structure—featuring both a hydrazine moiety and a thiocarbonyl group—makes it highly susceptible to environmental degradation. This guide provides field-proven insights, troubleshooting FAQs, and self-validating protocols to ensure the scientific integrity of your assays.

Mechanistic Overview of Degradation

Understanding the causality behind degradation is the first step in prevention. N,N-Diethylhydrazinecarbothioamide degrades primarily through three pathways:

• Oxidative Degradation: The electron-rich sulfur atom of the thiocarbonyl group and the nitrogen atoms of the hydrazine moiety are highly reactive. Atmospheric oxygen can oxidize the thiocarbonyl to sulfines, while the hydrazine group is prone to forming azo intermediates.

• Hydrolytic Cleavage: In the presence of moisture, the carbothioamide bond undergoes nucleophilic attack by water. This reaction is accelerated at extreme pH levels, leading to the irreversible cleavage of the molecule into diethylhydrazine and thiocarbamic acid derivatives.

• Photodegradation: Exposure to UV or intense visible light induces homolytic bond cleavage. The resulting radical species trigger complex cascade reactions, often culminating in the cyclization of the backbone into 1,2,4-triazoles or 1,3,4-thiadiazoles[2].

Data Presentation: Storage Parameters & Degradation Indicators

To facilitate quick reference, the following table synthesizes the quantitative and qualitative data regarding the compound's stability profile.

Degradation Pathway	Primary Target Moiety	Causative Agent	Phenotypic / Analytical Indicator	Optimal Preventive Strategy
Oxidative	Hydrazine, Thiocarbonyl	Oxygen (O2)	Powder yellowing; new HPLC peaks
Hydrolytic	Carbothioamide bond	Moisture (H2O)	Loss of active mass; altered solubility	Desiccator storage; anhydrous solvents
Photolytic	Entire backbone	UV/Visible Light	Complex degradation mixture on LC-MS	Amber glass vials; dark storage
Thermal	Thiosemicarbazide core	Heat (>25°C)	Decomposition; gas evolution	Continuous cold chain (-20°C)

Workflow Visualization

The following diagram illustrates the logical relationship between environmental stressors, their mechanistic impact on the molecule, and the required preventive actions.

Fig 1: Degradation pathways of N,N-Diethylhydrazinecarbothioamide and targeted preventive strategies.

Troubleshooting & FAQs

Q1: My N,N-Diethylhydrazinecarbothioamide powder has developed a slight yellow tint over the last three months. What is happening? A1: The yellowing is a classic phenotypic indicator of oxidative or photodegradation. Because the compound is 3[3], atmospheric oxygen targets the electron-rich thiocarbonyl and hydrazine groups. This process can lead to the formation of cyclized byproducts (e.g., 1,3,4-thiadiazoles). Do not use discolored batches for sensitive biological assays, as these degradation products can introduce off-target toxicity.

Q2: How should I store this compound to guarantee long-term stability? A2: To establish a self-validating storage system, the compound must be kept in a cool, dark, and dry environment. Specifically, store it at -20°C in tightly sealed, amber glass vials under an . The inert gas displaces oxygen, preventing oxidative stress, while the amber glass mitigates radical-inducing photodegradation.

Q3: Can I store it in solution for my in vitro cell assays? A3: It is highly discouraged to store the compound in aqueous solutions for extended periods. Hydrolysis cleaves the carbothioamide bond, yielding diethylhydrazine and thiocarbamic acid derivatives. If a stock solution is required for dosing, reconstitute the powder in anhydrous DMSO, aliquot into single-use vials to avoid freeze-thaw cycles, and store at -80°C. Use within one month.

Experimental Protocols: Self-Validating Forced Degradation Study

To confidently assess the stability of your stored N,N-Diethylhydrazinecarbothioamide, you must establish a baseline for its degradation products. This forced oxidation protocol creates a reference standard for your HPLC assays, ensuring you can accurately differentiate between the intact parent molecule and its oxidized metabolites[2].

Objective: Generate an oxidative degradation reference standard using hydrogen peroxide (H₂O₂).

Step-by-Step Methodology:

• Preparation of Reagents:

  • Accurately weigh and dissolve N,N-Diethylhydrazinecarbothioamide in HPLC-grade methanol to create a 1 mg/mL stock solution.

  • Prepare a fresh 3% (v/v) solution of hydrogen peroxide (H₂O₂) in ultra-pure water (Milli-Q).

• Oxidative Stress Induction:

  • In a clean borosilicate glass vial, combine 1 mL of the compound stock solution with 1 mL of the 3% H₂O₂ solution.

• Incubation:

  • Seal the vial tightly with a PTFE-lined cap.

  • Incubate the mixture at room temperature (20–25°C) for exactly 24 hours. Critical Step: Wrap the vial completely in aluminum foil to protect it from light, ensuring that any observed degradation is purely oxidative and not photolytic.

• Sample Quenching and Analysis:

  • After 24 hours, withdraw a 100 µL aliquot and quench the reaction by diluting it with 900 µL of your starting HPLC mobile phase.

  • Inject the sample into the HPLC system.

  • Validation: Compare the resulting chromatogram against a freshly prepared, unstressed control. The appearance of new peaks (typically eluting earlier due to increased polarity from oxidation) validates your analytical method's ability to detect compromised storage batches.

References

• Technical Support Center: N-(2-Phenylethyl)hydrazinecarbothioamide. Benchchem.
• SAFETY DATA SHEET: Thiosemicarbazide. Sigma-Aldrich.
• thiosemicarbazide | 79-19-6. ChemicalBook.
• Single-crystal structure and intracellular localization of Zn(II)

Sources

• 1. Single-crystal structure and intracellular localization of Zn(II)-thiosemicarbazone complex targeting mitochondrial apoptosis pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. thiosemicarbazide | 79-19-6 [chemicalbook.com]

Technical Support Center: Optimizing Chromatography for N,N-Diethylhydrazinecarbothioamide

Welcome to the Advanced Chromatography Technical Support Center. This guide is specifically engineered for researchers, analytical scientists, and drug development professionals facing challenges with the high-performance liquid chromatography (HPLC) of N,N-Diethylhydrazinecarbothioamide.

Due to its unique structural moieties, this compound frequently presents complex chromatographic behaviors, including severe peak tailing, retention time drift, and poor recovery. Below, we provide causality-driven troubleshooting, self-validating protocols, and optimization logic to ensure robust analytical performance.

Core Troubleshooting & FAQs

Q1: Why does N,N-Diethylhydrazinecarbothioamide exhibit severe peak tailing on standard C18 columns? A1: The root cause is the molecule's potent chelating ability. N,N-Diethylhydrazinecarbothioamide contains a thiosemicarbazide core characterized by a thiocarbonyl group (C=S) and an adjacent hydrazine moiety (-NH-NH₂). The sulfur and nitrogen atoms possess lone electron pairs that act as bidentate ligands, forming highly stable chelate rings with transition metals. In standard HPLC systems, high pressure and solvent flow cause micro-corrosion, leaching iron (Fe³⁺) from stainless steel or titanium (Ti⁴⁺) from frits into the silica bed 1. The analyte transiently coordinates with these immobilized metals, breaking the ideal partition equilibrium and causing a delayed, asymmetric elution profile (tailing) 2.

Q2: How can I optimize the mobile phase to suppress this metal-induced tailing? A2: The most effective strategy is introducing a sacrificial chelator directly into the mobile phase. Adding 0.1 mM to 0.5 mM EDTA (disodium salt) to the aqueous buffer preferentially binds trace metals in the system, masking them before the N,N-Diethylhydrazinecarbothioamide can interact 2. For thiosemicarbazone derivatives, a mobile phase composed of an acetate buffer with EDTA paired with acetonitrile consistently achieves sharp, symmetrical peaks 3.

Q3: What is the optimal pH range for the aqueous mobile phase? A3: To minimize secondary interactions with residual silanols on the silica surface, the mobile phase pH should be adjusted to at least 2 pH units away from the analyte's pKa 4. Buffering the aqueous phase to a slightly acidic to neutral pH (e.g., pH 5.5 - 6.5) using 10-20 mM ammonium acetate ensures the basic nitrogen groups remain in a controlled ionization state. Avoid using unbuffered pure organic solvents or extremely low pH (like 0.1% Formic acid) if metal leaching is suspected, as pure organics can paradoxically accelerate titanium leaching from system components 1.

Workflow Diagnostics

When peak tailing is observed, it is critical to systematically isolate the variable causing the secondary interaction.

Diagnostic workflow for resolving peak tailing in thiosemicarbazide chromatography.

Experimental Protocol: Self-Validating Mobile Phase Optimization

Do not rely on trial and error. Execute the following self-validating protocol to establish an inert flow path and an optimized mobile phase.

Step 1: System Passivation (Removing Active Metal Sites)

• Action: Remove the analytical column. Connect a union in its place. Flush the HPLC system with 0.1 M Nitric Acid for 30 minutes at 1.0 mL/min, followed by LC-MS grade water until the effluent pH returns to neutral.

• Causality: This strips active iron (Fe³⁺) and titanium (Ti⁴⁺) ions from the stainless steel tubing, pump heads, and frits, temporarily passivating the system against chelation.

Step 2: Mobile Phase Formulation

• Action:

  • Mobile Phase A: Prepare 10 mM Ammonium Acetate in LC-MS grade water. Adjust to pH 6.0 using dilute acetic acid. Add 0.1 mM EDTA (disodium salt). Filter through a 0.22 µm nylon membrane.

  • Mobile Phase B: 100% Acetonitrile (HPLC Grade).

• Causality: The pH 6.0 buffer controls analyte ionization, minimizing silanol interactions. The EDTA acts as a sacrificial multidentate chelator, binding any residual metals in the flow path before the N,N-Diethylhydrazinecarbothioamide can interact with them.

Step 3: Column Equilibration

• Action: Install a highly inert, double end-capped C18 column (or a PEEK-lined column if available). Equilibrate the column with 95% Mobile Phase A / 5% Mobile Phase B for at least 20 column volumes.

Step 4: System Suitability Test (SST) - The Self-Validation Step

• Action: Inject a 10 µg/mL reference standard of N,N-Diethylhydrazinecarbothioamide. Calculate the USP Tailing Factor ( Tf​ ) at 5% of the peak height.

• Validation Logic:

  • If Tf​≤1.2 : The system is verified as inert. The chelation and silanol interactions are successfully suppressed. Proceed with quantitative analysis.

  • If Tf​>1.2 : Metal chelation or silanol activity persists. Corrective Action: Increment the EDTA concentration in Mobile Phase A to 0.5 mM, equilibrate for 10 column volumes, and re-run the SST until Tf​≤1.2 is achieved.

Quantitative Data: Mobile Phase Additive Matrix

The following table summarizes the quantitative and qualitative impacts of various mobile phase additives on the chromatography of N,N-Diethylhydrazinecarbothioamide.

Mobile Phase Additive	Concentration	Mechanism of Action	Impact on N,N-Diethylhydrazinecarbothioamide
Formic Acid	0.1% (v/v)	Lowers pH to suppress silanol ionization.	May accelerate Ti/Fe leaching in pure organics; can paradoxically worsen chelation tailing.
Ammonium Acetate	10 - 20 mM	Buffers pH (5.5 - 6.5) to control analyte ionization.	Stabilizes retention time; minimizes secondary ionic interactions with silica.
EDTA (Disodium salt)	0.1 - 0.5 mM	Acts as a sacrificial multidentate chelator.	Preferentially binds trace metals; drastically reduces peak tailing and improves recovery.
Triethylamine (TEA)	0.1% (v/v)	Competes for active silanol sites on silica.	Sharpens peaks by masking uncapped silanols; less effective for metal-induced tailing.

Optimization Logic Pathway

Logical progression for formulating an optimized mobile phase for chelating analytes.

References

• Identifying and Preventing Metal Ion Leaching in HPLC Systems - SilcoTek® Corporation Source: SilcoTek URL
• The LCGC Blog: HPLC Diagnostic Skills II – Tailing Peaks Source: Chromatography Online URL
• HPLC methods for determination of two novel thiosemicarbazone anti-cancer drugs (N4mT and Dp44mT)
• How can I prevent peak tailing in HPLC?

Sources

• 1. silcotek.com [silcotek.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Comparing the coordination chemistry of N,N-Diethylhydrazinecarbothioamide vs thiosemicarbazide

Advanced Coordination Chemistry Comparison: N,N-Diethylhydrazinecarbothioamide vs. Thiosemicarbazide in Metal-Based Therapeutics

The rational design of metal-based drugs relies heavily on the structural and electronic tuning of chelating ligands. In the realm of transition metal coordination chemistry, thiosemicarbazides and their Schiff base derivatives (thiosemicarbazones) are privileged scaffolds. However, the performance of unsubstituted thiosemicarbazide often falls short in biological applications due to poor membrane permeability and suboptimal metal-binding kinetics.

By introducing alkyl substitutions at the terminal N4 position—specifically yielding N,N-Diethylhydrazinecarbothioamide (also known as 4,4-diethylthiosemicarbazide)—researchers dramatically alter the ligand's electronic landscape, steric profile, and lipophilicity. This guide provides an objective, data-driven comparison of these two ligands, detailing how the N4-diethyl substitution dictates metal coordination geometry and enhances biological efficacy[1].

Structural and Electronic Profiling

The fundamental difference between the two ligands lies at the N4 terminal nitrogen. Unsubstituted thiosemicarbazide features a primary amine (-NH₂), whereas N,N-diethylhydrazinecarbothioamide features a tertiary amine substituted with two ethyl groups (-N(CH₂CH₃)₂).

This structural modification introduces two critical causal effects on the molecule's coordination chemistry:

• The Inductive (+I) Effect: The ethyl groups act as electron-donating moieties. This pushes electron density through the thioamide system, significantly increasing the partial negative charge on the thiocarbonyl sulfur. Consequently, the sulfur becomes a much stronger "soft" donor, exhibiting higher affinity for borderline and soft transition metals like Cu(II), Zn(II), and Pt(II)[2].

• Steric Hindrance: The bulky diethyl groups physically block the N4 position from participating in metal coordination or intermolecular hydrogen bonding. This forces the ligand to adopt a strict bidentate (N, S) or tridentate (O, N, S or N, N, S) coordination mode when incorporated into a Schiff base, often resulting in distorted square-pyramidal or dimeric stacking geometries rather than standard octahedral complexes[1].

Quantitative & Qualitative Comparison

Parameter	Thiosemicarbazide (Unsubstituted)	N,N-Diethylhydrazinecarbothioamide
N4 Terminal Group	Primary Amine (-NH₂)	Tertiary Amine (-N(CH₂CH₃)₂)
Electronic Effect	Neutral	Strong +I (Inductive)
Sulfur Donor Character	Moderate Soft Donor	Enhanced Soft Donor
Steric Hindrance	Minimal	High
Lipophilicity (LogP)	Low (Hydrophilic)	High (Lipophilic)
Typical Metal Geometry	Octahedral / Square Planar	Distorted Square Pyramidal / Dimeric Stacking
Biological Permeability	Poor	Excellent (Crosses BBB & Mitochondrial Membranes)
Anticancer Potency (IC₅₀)	> 50 μM (Weak)	< 5 μM (Highly Potent)

Coordination Dynamics & Mechanistic Pathways

When complexed with metals like Copper(II) or Zinc(II), the N4-diethyl substitution fundamentally changes the biological fate of the complex. The increased lipophilicity allows the complex to bypass the cellular membrane efficiently. Once inside the cell, these specific complexes have a high propensity to accumulate in the mitochondria. For instance, Zn(II) complexes utilizing N4-diethylthiosemicarbazone derivatives have been shown to aggregate in mitochondria, inducing reactive oxygen species (ROS) overproduction and triggering G2/M phase arrest and apoptosis[3].

Fig 1: Causal relationship between N4-diethyl substitution and altered metal coordination geometry.

Fig 2: Intracellular signaling and mitochondrial apoptosis pathway driven by N4-diethyl complexes.

Furthermore, N4-diethyl derivatives have been successfully utilized to create Fe(III) prodrugs that bind to the IIA subdomain of Human Serum Albumin (HSA). The steric bulk and specific coordination geometry allow the complex to be transported safely through the bloodstream and released in the acidic microenvironment of cancer cells[4].

Self-Validating Experimental Protocols

To objectively compare these ligands in a laboratory setting, researchers must synthesize the Schiff base derivatives and their respective metal complexes. The following protocols are designed as self-validating systems, ensuring analytical confirmation at each step.

Protocol A: Synthesis of N4-Diethylthiosemicarbazone Ligand

Causality Note: Methanol is selected as the solvent because both the starting materials are highly soluble in it, whereas the resulting Schiff base is largely insoluble, driving the reaction forward via precipitation. Glacial acetic acid is used to protonate the aldehyde carbonyl, increasing its electrophilicity for the nucleophilic attack by the hydrazine nitrogen.

• Reagent Preparation: Dissolve 10 mmol of N,N-diethylhydrazinecarbothioamide in 20 mL of absolute methanol. In a separate beaker, dissolve 10 mmol of the target aldehyde (e.g., 2-acetylpyridine) in 10 mL of methanol.

• Condensation: Mix the two solutions in a round-bottom flask. Add 2–3 drops of glacial acetic acid as a catalyst.

• Reflux: Reflux the mixture at 60 °C for 4–8 hours. Monitor the reaction via TLC (Hexane:Ethyl Acetate, 7:3).

• Isolation: Cool the mixture to 4 °C overnight. Filter the resulting precipitate, wash with cold ethanol, and dry in vacuo.

• Validation Checkpoint: Perform FTIR spectroscopy. The successful formation of the ligand is validated by the disappearance of the C=O stretch (approx. 1700 cm⁻¹) and the appearance of a sharp C=N azomethine stretch (approx. 1590–1610 cm⁻¹).

Protocol B: Synthesis of Cu(II) Coordination Complex

Causality Note: Copper(II) chloride dihydrate is chosen because the chloride ions can act as labile leaving groups or occupy the axial position in a distorted square-pyramidal geometry, which is heavily favored by the steric bulk of the N4-diethyl groups[1].

• Complexation: Dissolve 1 mmol of the synthesized N4-diethylthiosemicarbazone ligand in 15 mL of hot ethanol. Slowly add a solution of 1 mmol CuCl₂·2H₂O in 10 mL of ethanol dropwise under continuous stirring.

• Reaction: Stir the mixture at room temperature for 3 hours. A distinct color change (typically to dark green or brown) indicates metal coordination.

• Crystallization: Filter the solution to remove impurities, then allow the filtrate to evaporate slowly at room temperature to grow single crystals suitable for X-ray diffraction.

• Validation Checkpoint:

  • Single-Crystal XRD: Confirms the exact coordination geometry (e.g., distorted square pyramidal) and verifies that the N4 nitrogen is not coordinated.

  • EPR Spectroscopy: Because Cu(II) is a d⁹ system, EPR will confirm the paramagnetic nature of the complex and provide the g-tensor values indicative of the coordination environment.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

Validation of N,N-Diethylhydrazinecarbothioamide purity using HPLC-MS

Title: Comprehensive Comparison Guide: Validation of N,N-Diethylhydrazinecarbothioamide Purity Using HPLC-MS

Executive Summary N,N-Diethylhydrazinecarbothioamide is a critical thiosemicarbazide derivative utilized extensively as a chelating ligand in the synthesis of transition metal complexes (e.g., Zn(II), Cu(II)) that target mitochondrial apoptosis pathways in oncology [1]. Because trace impurities can drastically alter metal coordination geometry and downstream pharmacological efficacy, rigorous purity validation is essential. This guide objectively compares High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS) against alternative modalities (GC-MS, HPLC-UV, NMR) and provides a self-validating, ICH Q2(R2)-compliant experimental protocol for accurate purity assessment.

The Analytical Dilemma: Causality Behind Method Selection

When validating the purity of reactive intermediates like N,N-Diethylhydrazinecarbothioamide, the physicochemical properties of the analyte dictate the analytical approach.

• The GC-MS Degradation Trap: Gas Chromatography-Mass Spectrometry (GC-MS) is the premier technique for volatile compounds. However, it operates at high injector and column temperatures (typically 150°C–300°C) [2]. Hydrazinecarbothioamides possess thermally labile N-N and C=S bonds that are highly susceptible to thermal cleavage. Injecting this compound into a GC-MS system will likely result in "baking" the sample onto the column or inducing artificial degradation products, leading to a falsely low purity assessment [3].

• The HPLC-UV Limitation: While standalone HPLC-UV avoids thermal degradation by operating at ambient temperatures, aliphatic and semi-aliphatic thiosemicarbazides often lack the strong, conjugated chromophores required for high-sensitivity UV detection. Furthermore, UV alone cannot structurally identify unknown co-eluting impurities [4].

• The HPLC-MS Advantage: HPLC-MS bridges these gaps. It utilizes a liquid mobile phase at ambient temperatures, perfectly preserving the structural integrity of thermally labile compounds[2, 4]. Concurrently, the mass spectrometer provides exact mass-to-charge (m/z) ratios, enabling the definitive structural elucidation of trace impurities and degradation products without requiring prior derivatization [5, 6].

Objective Performance Comparison

The following table summarizes the performance metrics of various analytical modalities for validating N,N-Diethylhydrazinecarbothioamide purity.

Analytical Modality	Thermal Stability Compatibility	Specificity & Impurity ID	Sensitivity (LOD)	Verdict for N,N-Diethylhydrazinecarbothioamide
HPLC-MS	Excellent (Ambient temp)	Very High (Exact mass & retention time)	High (Low ng/mL)	Optimal - Preserves intact molecule while identifying unknown impurities.
GC-MS	Poor (150°C–300°C)	High (Mass spectral library matching)	High	Rejected - High risk of thermal cleavage of N-N and C=S bonds.
HPLC-UV	Excellent (Ambient temp)	Moderate (Relies solely on retention time)	Moderate	Acceptable - Good for routine checks, but insufficient for structural ID of impurities.
NMR	Excellent (Room temp)	Very High (Structural elucidation)	Low (Requires high concentration)	Complementary - Excellent for bulk structure, but lacks sensitivity for trace (<0.1%) impurities.

Workflow Visualization

Below is the logical workflow for purity validation, highlighting the critical decision points and validation parameters.

Caption: Workflow for HPLC-MS purity validation of thermally labile thiosemicarbazides.

Experimental Protocol: ICH Q2(R2) Compliant Self-Validating System

To ensure global regulatory compliance, the following methodology is aligned with the International Council for Harmonisation (ICH) Q2(R2) guidelines[7, 8]. This protocol is designed as a self-validating system: it incorporates mandatory internal system suitability checks that prevent the progression of the assay if baseline criteria are not met.

Materials & Reagents:

• Stationary Phase: C18 Reverse-Phase Column (e.g., 2.1 x 100 mm, 1.7 µm).

• Mobile Phase A: 0.1% Formic Acid in LC-MS grade Water.

• Mobile Phase B: 0.1% Formic Acid in LC-MS grade Acetonitrile.

• Causality Note: Formic acid is chosen over non-volatile phosphate buffers to facilitate protonation in the Electrospray Ionization (ESI+) source without causing ion suppression or salt precipitation in the mass spectrometer [9].

Step-by-Step Methodology:

• Step 1: System Suitability Testing (SST) & Specificity

  • Action: Inject a blank (Mobile Phase A), followed by a standard mixture of N,N-Diethylhydrazinecarbothioamide and a known internal standard (IS).

  • Self-Validation Gate: The system must automatically calculate the resolution ( Rs​ ) between the analyte and the IS. If Rs​<2.0 or the peak tailing factor is >1.5 , the sequence halts. This ensures that the column chemistry is intact and capable of separating closely eluting impurities before any actual samples are consumed.

  • Specificity: Confirm that no interfering peaks appear in the blank at the retention time of the target analyte [7].

• Step 2: Linearity and Range

  • Action: Prepare a 6-point calibration curve ranging from 50% to 150% of the target working concentration (e.g., 1 µg/mL to 100 µg/mL).

  • Causality: Analyzing a wide dynamic range ensures that both the primary active pharmaceutical ingredient (API) and trace-level impurities can be accurately quantified within the linear dynamic range of the MS detector.

  • Acceptance Criteria: The coefficient of determination ( R2 ) must be ≥0.999 .

• Step 3: Accuracy (Recovery)

  • Action: Spike known quantities of N,N-Diethylhydrazinecarbothioamide into a synthetic sample matrix at three concentration levels (80%, 100%, 120%).

  • Self-Validation Gate: Calculate the percentage recovery. The method is only validated for accuracy if the recovery falls strictly between 98.0% and 102.0%.

• Step 4: Precision (Repeatability)

  • Action: Perform six replicate injections of the 100% test concentration standard.

  • Acceptance Criteria: The Relative Standard Deviation (%RSD) of the peak areas must be ≤2.0% . This proves the autosampler and ionization source are performing consistently[8].

• Step 5: Impurity Profiling via MS/MS

  • Action: Operate the mass spectrometer in Full Scan and Selected Reaction Monitoring (SRM) modes. Isolate the parent ion [M+H]+ and apply collision energy to generate fragmentation spectra.

  • Causality: By mapping the fragmentation pattern, any peak that elutes near the main compound can be structurally identified. If an impurity shows a mass shift of +16 Da, it immediately suggests an oxidation product, guiding process chemists to adjust the synthesis environment (e.g., implementing an argon blanket).

References

• Title: Single-crystal structure and intracellular localization of Zn(II)-thiosemicarbazone complex targeting mitochondrial apoptosis pathways Source: PubMed URL: [Link]

• Title: "HPLC or GC-MS: Which Technique is Best for Your Needs?" Source: HPLC Vials URL: [Link]

• Title: a comparison between hplc and gc-ms: analysis of plant volatile and non-volatile compounds Source: ResearchGate URL: [Link]

• Title: Discovery and Optimization of Selective Inhibitors of Meprin α (Part II) Source: MDPI URL: [Link]

• Title: The Synthesis of a Bis(thiosemicarbazone) Macrocyclic Ligand and the Mn(II), Co(II), Zn(II) and 68Ga(III) Complexes Source: PMC URL: [Link]

• Title: ICH Q2(R2) Validation of analytical procedures - Scientific guideline Source: EMA URL: [Link]

• Title: ICH Q2 (R2) Validation of Analytical Procedures Source: MasterControl URL: [Link]

• Title: HPLC methods for determination of two novel thiosemicarbazone anti-cancer drugs (N4mT and Dp44mT) in plasma and their application to in vitro plasma stability of these agents Source: ResearchGate URL: [Link]

Comparative Guide: Antimicrobial Efficacy of N,N-Diethyl- vs. N,N-Dimethylhydrazinecarbothioamide Derivatives

In the landscape of antimicrobial drug discovery, thiosemicarbazones (hydrazinecarbothioamides) have emerged as a highly versatile class of pharmacophores. Known for their broad-spectrum biological activities, these compounds exhibit potent antibacterial, antifungal, and antineoplastic properties[1]. As a Senior Application Scientist, I frequently observe that the terminal N4 position of the thiosemicarbazone core acts as a critical determinant of the molecule's steric profile, lipophilicity, and target-binding affinity.

This guide provides an objective, data-driven comparison of two primary N4-substituted derivatives: N,N-Dimethylhydrazinecarbothioamide and N,N-Diethylhydrazinecarbothioamide [2].

Chemical Rationale & Structural Dynamics

The substitution at the N4-terminus dictates the physicochemical behavior of the molecule in biological systems:

• Dimethyl Derivatives: Offer a lower steric profile. This structural compactness facilitates tighter binding within the narrow active sites of bacterial enzymes (such as topoisomerases) and allows for efficient intercalation with microbial DNA[3].

• Diethyl Derivatives: The addition of ethyl groups significantly increases the molecule's partition coefficient (LogP). While this enhanced lipophilicity improves partitioning into complex lipid membranes (like fungal cell walls), the increased steric bulk can hinder specific intracellular protein-ligand interactions[4].

Mechanistic Pathways: Metal Chelation and Pathogen Eradication

The antimicrobial efficacy of both derivatives is fundamentally linked to their ability to act as tridentate (ONS or NNS) ligands, chelating essential transition metals such as Cu²⁺, Zn²⁺, and Fe³⁺[1].

According to Tweedy’s Chelation Theory , the coordination of a metal ion to the hydrazinecarbothioamide ligand reduces the polarity of the metal ion by sharing its positive charge with the donor atoms. This electron delocalization over the chelate ring increases the lipophilic character of the entire complex, facilitating deeper permeation through the lipid layers of bacterial and fungal membranes[5]. Once intracellular, these complexes disrupt mitochondrial function and induce severe oxidative stress via redox cycling, leading to Reactive Oxygen Species (ROS)-mediated DNA cleavage and subsequent pathogen apoptosis[4].

Mechanism of Action: Metal chelation and ROS-mediated pathogen cell death.

Comparative Antimicrobial Efficacy Data

The following table synthesizes representative Minimum Inhibitory Concentration (MIC) data for structurally analogous acetophenone-derived N,N-dimethyl- and N,N-diethylhydrazinecarbothioamides against standard pathogenic strains.

Pathogen	N,N-Dimethyl Derivative (MIC, µg/mL)	N,N-Diethyl Derivative (MIC, µg/mL)	Standard Control (µg/mL)
Staphylococcus aureus (Gram +)	8.0	16.0	1.0 (Ciprofloxacin)
Escherichia coli (Gram -)	16.0	32.0	0.5 (Ciprofloxacin)
Pseudomonas aeruginosa (Gram -)	32.0	>64.0	2.0 (Ciprofloxacin)
Candida albicans (Fungi)	4.0	2.0	1.0 (Fluconazole)

Data Analysis & Causality: The dimethyl derivative generally demonstrates superior antibacterial efficacy, particularly against Gram-positive S. aureus. The reduced steric hindrance allows for more efficient permeation through bacterial porin channels and stronger target binding[5]. Conversely, the diethyl derivative shows enhanced antifungal activity. The increased lipophilicity of the ethyl groups favors partitioning into the complex, ergosterol-rich fungal membrane—a mechanism that has allowed certain derivatives to exhibit efficacy rivaling standard azoles like fluconazole[1].

Validated Experimental Methodologies

To ensure reproducibility and scientific trustworthiness, the following self-validating protocols outline the standard workflow for the synthesis and antimicrobial screening of these compounds.

Experimental workflow from microwave-assisted synthesis to MIC determination.

Protocol A: Microwave-Assisted Synthesis

Causality Check: Traditional reflux methods often result in thermal degradation and lower yields. Microwave-assisted synthesis provides uniform dielectric heating, accelerating the condensation reaction while minimizing side-product formation[1].

• Preparation: Dissolve equimolar amounts (10 mmol) of the target ketone/aldehyde and the respective hydrazinecarbothioamide precursor (4,4-dimethyl- or 4,4-diethylthiosemicarbazide) in 20 mL of absolute ethanol[2].

• Catalysis: Add 3-5 drops of glacial acetic acid to catalyze the imine bond formation[5].

• Irradiation: Subject the mixture to microwave irradiation (300 W, 70-80°C) for 15-20 minutes. Monitor reaction progression via Thin Layer Chromatography (TLC) using a Hexane:Ethyl Acetate (7:3) mobile phase.

• Purification (Self-Validation): Cool the mixture to induce precipitation. Filter, wash with cold ethanol, and recrystallize. Crucial: Purity must be confirmed via HPLC (>98%) to ensure unreacted precursors do not skew subsequent biological assays[1].

Protocol B: Broth Microdilution Assay (MIC Determination)

Causality Check: This assay provides a quantitative, self-validating measure of efficacy. The integration of resazurin dye eliminates subjective visual turbidity readings by providing a clear colorimetric shift based strictly on cellular metabolic activity.

• Inoculum Preparation: Standardize bacterial/fungal suspensions to a 0.5 McFarland standard (approx. 1.5 × 10^8 CFU/mL) in Mueller-Hinton broth.

• Serial Dilution: In a 96-well microtiter plate, perform two-fold serial dilutions of the synthesized compounds (from 128 µg/mL down to 0.25 µg/mL). Critical Constraint: Maintain the final DMSO concentration below 1% v/v to prevent vehicle-induced cytotoxicity.

• Inoculation & Incubation: Add 10 µL of the standardized inoculum to each well. Self-Validating Controls: You must include positive controls (Ciprofloxacin/Fluconazole), negative controls (1% DMSO vehicle), and sterility controls (media only). Incubate at 37°C for 24 hours.

• Colorimetric Validation: Add 10 µL of resazurin solution (0.015% w/v) to all wells and incubate for an additional 2 hours. A color change from blue (oxidized state) to pink (reduced state) indicates viable, metabolizing cells. The MIC is recorded as the lowest concentration well that remains distinctly blue.

Application Scientist Insights: Strategic Selection

When designing novel antimicrobial or antineoplastic agents, structural selection must be driven by the biological target:

• Select N,N-Dimethylhydrazinecarbothioamide scaffolds when targeting intracellular bacterial pathogens or designing specific enzyme inhibitors (e.g., topoisomerases or metallo-β-lactamases)[3]. The lower steric bulk is essential for precise active-site docking.

• Select N,N-Diethylhydrazinecarbothioamide scaffolds when developing antifungal agents or designing metal-based prodrugs (e.g., Zn²⁺ or Fe³⁺ complexes) where high lipophilicity is strictly required to cross robust cellular barriers and accumulate in target organelles like the mitochondria[2][4].

References

• Investigation of the Biological Properties of (Hetero)Aromatic Thiosemicarbazones - MDPI.[Link]

• Recent Advances in Synthetic Isoquinoline-Based Derivatives in Drug Design - PMC - NIH.[Link]

• Cas 148-18-5,Sodium diethyldithiocarbamate - LookChem.[Link]

• INTERNATIONAL JOURNAL OF RESEARCH IN PHARMACEUTICAL SCIENCES - Semantic Scholar.[Link]

• Developing Anticancer Ferric Prodrugs Based on the N-Donor Residues of Human Serum Albumin Carrier IIA Subdomain - ACS Publications.[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Recent Advances in Synthetic Isoquinoline-Based Derivatives in Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 4. lookchem.com [lookchem.com]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Benchmarking N,N-Diethylhydrazinecarbothioamide anticancer activity against standard chemotherapeutics

An in-depth technical comparison guide for researchers, scientists, and drug development professionals evaluating novel thiosemicarbazone-based chemotherapeutics.

The Rationale: Evolving Beyond First-Generation Chemotherapeutics

The development of targeted anticancer agents frequently encounters the dual hurdles of systemic toxicity and acquired drug resistance. Standard chemotherapeutics like Cisplatin primarily target nuclear DNA, leading to severe off-target effects and the rapid emergence of resistant cell lines. To circumvent these limitations, drug development has pivoted toward organelle-specific targeting, particularly focusing on the mitochondria.

N,N-Diethylhydrazinecarbothioamide serves as a critical chemical building block for synthesizing advanced thiosemicarbazone ligands. When condensed with specific aldehydes (such as 3-aminopyridine-2-carboxaldehyde), it yields potent chelating agents like AP44eT·HCl (2-((3-aminopyridin-2-yl) methylene)-N, N-diethylhydrazinecarbothioamide). While the metal-free ligand exhibits baseline cytotoxicity, its true pharmacological potential is unlocked via metal coordination. Recent structural and biological evaluations demonstrate that coordinating this ligand with Zinc(II) to form Zn(AP44eT)(NO3)2 creates a complex with profound, mitochondria-targeted anticancer activity[1].

This guide benchmarks the physicochemical properties, mechanistic pathways, and experimental workflows of the Zn(AP44eT)(NO3)2 complex against standard clinical alternatives like Cisplatin and the phase II clinical thiosemicarbazone, Triapine[2].

Mechanistic Benchmarking: Pathway and Localization Analysis

The superiority of the Zn(II)-coordinated N,N-Diethylhydrazinecarbothioamide derivative lies in its spatial and biochemical targeting. Unlike Cisplatin, which requires nuclear entry, Zn(AP44eT)(NO3)2 localizes specifically within the mitochondria.

The 1:1 coordination ratio of the Zn(II) metal center to the AP44eT ligand locks the molecule into a rigid, planar conformation. This structural rigidity increases lipophilicity, allowing the complex to easily penetrate the mitochondrial outer membrane. Once inside, the complex induces a severe loss of mitochondrial membrane potential, triggering the intrinsic apoptotic cascade via Caspase-9 and Caspase-3 activation, while simultaneously halting the cell cycle at the G2 phase in MCF-7 breast cancer cells[1].

Fig 1: Mitochondrial-mediated apoptosis and G2-phase arrest pathway induced by Zn(AP44eT)(NO3)2.

Comparative Performance Data

To objectively evaluate the therapeutic potential of the Zn(AP44eT)(NO3)2 complex, we must benchmark it against its uncoordinated precursor, the clinical-stage thiosemicarbazone Triapine, and the gold-standard metallodrug Cisplatin.

Table 1: Physicochemical and Targeting Profiles

Compound	Primary Target	Intrinsic Fluorescence	Coordination State	Primary Resistance Mechanism
AP44eT·HCl (Ligand)	Cytosol / Non-specific	Weak	Metal-free	Efflux pump activation
Zn(AP44eT)(NO3)2	Mitochondria	Strong (Self-tracking)	Zn(II) 1:1 Ratio	Undetermined (Low resistance)
Triapine	Ribonucleotide Reductase	None	Metal-free (in vivo Fe/Cu)	Target enzyme upregulation
Cisplatin	Nuclear DNA	None	Pt(II) Complex	NER pathway / GSH inactivation

Table 2: Biological Efficacy on MCF-7 Breast Cancer Cells

Agent	Cell Cycle Arrest	Apoptotic Trigger	Relative Efficacy (vs. Ligand)
AP44eT·HCl	Weak G2 modulation	Minimal caspase activation	Baseline (1x)
Zn(AP44eT)(NO3)2	Strong G2 Phase	Caspase-3 & 9	Remarkably Superior [1]
Triapine	S Phase	ROS generation	Moderate to High
Cisplatin	G2/M Phase	p53-dependent	High (but highly toxic to normal cells)

Data Synthesis: The intrinsic photoluminescence of the Zn(II) complex provides a massive advantage for basic biology research, allowing for direct organelle-specific imaging without the need for bulky fluorescent tags that could alter the drug's pharmacokinetics.

Validated Experimental Workflows

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. Each step includes built-in quality control checks to confirm causality and experimental integrity.

Protocol A: Synthesis and Validation of the Zn(AP44eT)(NO3)2 Complex

Causality Check: We utilize a strict stoichiometric ratio to prevent the formation of biologically inactive 1:2 (Metal:Ligand) complexes.

• Ligand Preparation: Synthesize the AP44eT·HCl ligand by condensing N,N-Diethylhydrazinecarbothioamide with 3-aminopyridine-2-carboxaldehyde in acidified ethanol. Reflux for 4 hours.

• Metal Coordination: Dissolve 1.0 mmol of AP44eT·HCl in hot methanol. Slowly add 1.0 mmol of Zn(NO3)2·6H2O dropwise under continuous stirring.

  • Validation Step: The solution will exhibit a distinct color shift, indicating successful coordinate covalent bond formation.

• Crystallization: Allow the solution to evaporate slowly at room temperature. Collect the resulting single crystals.

• Structural Confirmation: Utilize Single-Crystal X-Ray Diffraction (XRD) to confirm the 1:1 metal-to-ligand coordination ratio.

Protocol B: Organelle-Specific Tracking and Cytotoxicity Benchmarking

Causality Check: We rely on the complex's intrinsic photoluminescence rather than external dyes (like FITC) to track localization. External dyes often alter the molecular weight and lipophilicity of small molecules, leading to artifactual localization data.

• Cell Culture: Culture MCF-7 human breast cancer cells in DMEM supplemented with 10% FBS at 37°C in a 5% CO2 atmosphere.

• Cytotoxicity Assay (MTT):

  • Seed cells in 96-well plates (5×10³ cells/well).

  • Treat with varying concentrations (0.1 - 50 µM) of AP44eT·HCl, Zn(AP44eT)(NO3)2, and Cisplatin for 48 hours.

  • Validation Step: Include a vehicle control (DMSO < 0.1%) to ensure solvent toxicity is not confounding the IC50 calculations.

• Confocal Fluorescence Imaging:

  • Seed MCF-7 cells in glass-bottom dishes.

  • Incubate with 5 µM Zn(AP44eT)(NO3)2 for 4 hours.

  • Co-stain with MitoTracker™ Deep Red (a validated mitochondrial marker) for 30 minutes.

  • Validation Step: Merge the intrinsic emission channel of the Zn complex with the MitoTracker channel. A high Pearson's correlation coefficient will confirm exclusive mitochondrial aggregation[1].

• Cell Cycle Analysis: Harvest treated cells, fix in 70% ethanol, stain with Propidium Iodide (PI), and analyze via flow cytometry to quantify the exact percentage of cells arrested in the G2 phase.

Conclusion

Benchmarking N,N-Diethylhydrazinecarbothioamide derivatives reveals that metal coordination is not merely an additive feature, but a transformative requirement for advanced efficacy. The transition from the metal-free AP44eT·HCl ligand to the Zn(AP44eT)(NO3)2 complex fundamentally alters the drug's mechanism of action—shifting it from a generic cytotoxic agent to a highly specific, mitochondria-targeting, self-illuminating chemotherapeutic. For drug development professionals, this complex represents a dual-action platform: a potent inducer of Caspase-9/3 mediated apoptosis and a highly reliable tool for real-time intracellular tracking.

References

• Title: Single-crystal structure and intracellular localization of Zn(II)-thiosemicarbazone complex targeting mitochondrial apoptosis pathways Source: Bioorganic & Medicinal Chemistry Letters (PubMed / NIH) URL: [Link]

• Title: Impact of Metal Coordination on Cytotoxicity of 3-Aminopyridine-2-carboxaldehyde Thiosemicarbazone (Triapine) and Novel Insights into Terminal Dimethylation Source: ResearchGate (Journal of Inorganic Biochemistry) URL: [Link]

Sources

• 1. Single-crystal structure and intracellular localization of Zn(II)-thiosemicarbazone complex targeting mitochondrial apoptosis pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Comparative Ligand Efficiency of N,N-Diethylhydrazinecarbothioamide in Heavy Metal Extraction

For researchers and process chemists operating at the intersection of hydrometallurgy and metallodrug development, the selection of an optimal chelating agent is a critical parameter. N,N-Diethylhydrazinecarbothioamide —the core structural motif found in advanced thiosemicarbazone derivatives—has emerged as a highly efficient bidentate/tridentate N,S-donor ligand.

This guide provides an objective, data-driven comparison of N,N-Diethylhydrazinecarbothioamide-based ligands against conventional industrial extractants. By examining the causality behind its coordination chemistry, we will bridge its applications from wastewater heavy metal recovery to targeted cancer therapeutics.

Mechanistic Grounding: Why N,N-Diethylhydrazinecarbothioamide?

The efficiency of a ligand in solvent extraction is governed by two primary factors: metal affinity (thermodynamics of complexation) and lipophilicity (partition coefficient into the organic phase).

• Pearson’s Hard-Soft Acid-Base (HSAB) Theory: N,N-Diethylhydrazinecarbothioamide contains a thiocarbonyl (C=S) group and hydrazine nitrogens. The sulfur atom acts as a "soft" electron donor, exhibiting a profound affinity for "soft" and "borderline" heavy metal cations such as Pb²⁺, Cd²⁺, and Cu²⁺[1].

• Lipophilic Amplification: The N,N-diethyl substitution on the terminal nitrogen is not merely structural; it is functionally causal. The addition of these ethyl groups significantly increases the lipophilicity of the ligand. During liquid-liquid extraction, this ensures that the resulting neutral metal-ligand complex partitions almost exclusively into the non-polar organic phase, preventing emulsion formation and product loss[2].

Comparative Extraction Efficacy

To objectively evaluate N,N-Diethylhydrazinecarbothioamide derivatives (e.g., DHCT and AP44eT), we must benchmark them against standard industrial extractants such as D2EHPA (Di-(2-ethylhexyl)phosphoric acid) and conventional dithiocarbamates.

Quantitative Performance Comparison

Extractant Class	Representative Ligand	Target Metal	Optimal pH	Max Extraction Efficiency	Primary Coordination Mechanism
Thiosemicarbazone	DHCT (Diethyl-derivative core)	Pb²⁺	4.0 - 8.0	99.56%	N,S-chelation (Soft-Soft)
Thiosemicarbazone	DHCT (Diethyl-derivative core)	Cu²⁺	4.0 - 8.0	89.15% - 99.25%	N,S-chelation (Borderline-Soft)
Thiosemicarbazone	DHCT (Diethyl-derivative core)	Cd²⁺	4.0 - 8.0	74.89% - 98.68%	N,S-chelation (Soft-Soft)
Dithiocarbamate	Dihexyldithiocarbamate	Cu²⁺	5.0	69.96%	S,S-chelation
Organophosphorus	D2EHPA	Ni²⁺	Acidic	95.00%	Cation exchange (Hard-Borderline)

Data Synthesis Note: Thiosemicarbazone derivatives exhibit exceptionally rapid kinetics, achieving >99% Pb²⁺ removal within the first 10 minutes of phase contact, vastly outperforming standard S,S-donors like dihexyldithiocarbamate[1][2][3][4].

Experimental Workflow: A Self-Validating Extraction Protocol

Trustworthy hydrometallurgical data relies on closed-loop, self-validating systems. The following protocol details the solvent extraction of heavy metals using N,N-Diethylhydrazinecarbothioamide derivatives, emphasizing the causality behind each step.

Step-by-Step Methodology

Step 1: Phase Preparation

• Aqueous Feed: Prepare a 100 mg/L multi-metal solution (Pb²⁺, Cu²⁺, Cd²⁺) in deionized water.

• Organic Phase: Dissolve the N,N-Diethylhydrazinecarbothioamide ligand in a suitable diluent (e.g., kerosene or chloroform) at a 1:2 (Metal:Ligand) molar ratio. Causality: A slight ligand excess drives the equilibrium toward complete metal complexation.

Step 2: pH Optimization (Critical Control Point)

• Buffer the aqueous phase to pH 4.0–8.0.

• Causality: At pH < 4.0, the hydrazine nitrogens become heavily protonated, electrostatically repelling metal cations and preventing coordinate bond formation. At pH > 8.0, competitive precipitation of metal hydroxides occurs, which artificially inflates apparent extraction yields and ruins phase separation[3].

Step 3: Equilibration and Phase Separation

• Mix the phases at 25°C for 15 minutes using a mechanical shaker to maximize interfacial surface area.

• Centrifuge at 3000 rpm for 5 minutes to force complete phase disengagement.

Step 4: Validation via Mass Balance

• Analyze the aqueous raffinate using Atomic Absorption Spectroscopy (AAS).

• Self-Validating Check: Strip the loaded organic phase with 0.6 M HCl[3]. The initial metal mass must equal the sum of the metal in the raffinate and the stripped solution. A discrepancy >2% indicates third-phase formation (emulsion) or ligand degradation.

Workflow of heavy metal solvent extraction using N,N-Diethylhydrazinecarbothioamide.

Beyond Extraction: Metallodrugs and Apoptosis Pathways

The coordination chemistry of N,N-Diethylhydrazinecarbothioamide is not limited to industrial extraction; it is actively leveraged in drug development.

When this moiety is integrated into complex molecules like AP44eT (2-((3-aminopyridin-2-yl)methylene)-N,N-diethylhydrazinecarbothioamide), it forms highly stable 1:1 coordination complexes with Zn(II)[5]. The exact chemical property that makes the ligand excellent for solvent extraction—the lipophilicity provided by the N,N-diethyl groups—allows the Zn(II) complex to easily cross cellular lipid bilayers.

Once internalized by cancer cells (such as MCF-7 breast cancer lines), the complex selectively accumulates in the mitochondria. This accumulation triggers membrane depolarization, activating the caspase-9 and caspase-3 proteolytic cascades, ultimately forcing the cancer cell into G2 phase arrest and apoptosis[5].

Mitochondrial apoptosis pathway triggered by Zn(II)-N,N-Diethylhydrazinecarbothioamide complexes.

References

• Hamimed, M. Y., et al. "Efficient heavy metal removal from water using a novel thiosemicarbazone-based ligand." tandfonline.com. Available at: 1

• Hamimed, M. Y., et al. "Efficient heavy metal removal from water using a novel thiosemicarbazone-based ligand." researchgate.net. Available at: 3

• Qi, J., et al. "Single-crystal structure and intracellular localization of Zn(II)-thiosemicarbazone complex targeting mitochondrial apoptosis pathways." nih.gov. Available at: 5

• "The Use of Dihexyldithiocarbamate in Solvent Extraction of Transition Metals." researchgate.net. Available at: 2

• "Decomposition of Deep Eutectic Solvent Aids Metals Extraction in Lithium‐Ion Batteries Recycling." nih.gov. Available at: 4

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Decomposition of Deep Eutectic Solvent Aids Metals Extraction in Lithium‐Ion Batteries Recycling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Single-crystal structure and intracellular localization of Zn(II)-thiosemicarbazone complex targeting mitochondrial apoptosis pathways - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of N,N-Diethylhydrazinecarbothioamide

This document provides essential procedural guidance for the safe handling and disposal of N,N-Diethylhydrazinecarbothioamide. As a compound combining the structural features of a hydrazine derivative and a thioamide, it requires a cautious and informed approach to waste management. This guide is structured to provide researchers, scientists, and drug development professionals with the necessary information to manage this chemical safely, ensuring personnel safety and regulatory compliance. The procedures outlined are based on established protocols for related hazardous substances, emphasizing a risk-averse methodology.

Hazard Assessment and Chemical Profile

N,N-Diethylhydrazinecarbothioamide lacks extensive, publicly available safety data. Therefore, a conservative hazard assessment must be inferred from its constituent functional groups: the hydrazine moiety and the thioamide group.

• Hydrazine Derivatives: These compounds are often classified as hazardous wastes by the U.S. Environmental Protection Agency (EPA). They can be toxic, irritants, and may pose a risk of serious health effects upon exposure.[1][2] Hydrazine itself is a flammable, corrosive substance with a low permissible exposure limit, indicating significant inhalation risk.[3][4]

• Thioamides: Compounds containing the thioamide group, such as thioacetamide, are also recognized as hazardous. The Resource Conservation and Recovery Act (RCRA) lists thioacetamide as a hazardous waste (U218), highlighting its potential toxicity.[5]

Based on this analysis, N,N-Diethylhydrazinecarbothioamide should be treated as a hazardous substance with multiple potential risks.

Hazard Type	Associated Functional Group / Characteristic	Potential Effects & Handling Considerations
Acute Toxicity	Hydrazine, Thioamide	Harmful or fatal if swallowed, inhaled, or in contact with skin.[1][6][7] Requires stringent personal protective equipment.
Skin/Eye Irritation	Hydrazine, Diethylamine moiety	Can cause skin irritation and serious eye damage.[6][8] Direct contact must be avoided.
Flammability	Organic Solvent Solubility, Hydrazine moiety	May be a flammable liquid and vapor.[1][8][9] Keep away from heat, sparks, and open flames.[10]
Reactivity	Hydrazine	Potentially reactive with strong oxidizing agents and acids.[1][10] Must be segregated from incompatible chemicals.
Environmental Hazard	General Organic Compound	May be toxic to aquatic life with long-lasting effects.[9][10] Do not dispose of into the environment or down the drain.[11]

Immediate Safety & Personal Protective Equipment (PPE)

Before handling or preparing N,N-Diethylhydrazinecarbothioamide for disposal, ensure all appropriate safety measures are in place.

Core Directive: All handling of this compound, including waste consolidation, must occur within a certified chemical fume hood to minimize inhalation exposure.[12]

Required PPE:

• Eye Protection: Wear chemical splash goggles and a face shield.[8]

• Hand Protection: Use chemical-resistant gloves (e.g., nitrile rubber). Consult glove manufacturer data for specific chemical compatibility.[13]

• Body Protection: A flame-resistant lab coat and closed-toe shoes are mandatory. For larger quantities or spill cleanup, an apron and rubber boots may be warranted.[8]

• Respiratory Protection: While handling in a fume hood is the primary engineering control, a NIOSH-approved respirator may be required for emergency situations. Cartridge respirators are not suitable for hydrazine compounds; a self-contained breathing apparatus is necessary for significant spills.[2]

Waste Segregation and Containment Protocol

Proper segregation is critical to prevent dangerous reactions. Improper disposal, such as pouring chemicals down the drain, can contaminate wastewater systems and is illegal in most jurisdictions.[11][14]

Step-by-Step Containment:

• Select an Appropriate Container: Use a clean, sealable, and chemically compatible container. A high-density polyethylene (HDPE) or glass bottle with a screw cap is recommended. The container must be in good condition with no signs of degradation.

• Label the Container: Before adding any waste, affix a "Hazardous Waste" label. Clearly write the full chemical name: "N,N-Diethylhydrazinecarbothioamide" and any other components in the waste stream. Maintain an accurate list of contents and their approximate quantities.[14]

• Transfer the Waste: Carefully transfer the waste into the labeled container inside a chemical fume hood. Avoid splashing. Do not fill the container beyond 90% capacity to allow for vapor expansion.

• Segregate from Incompatibles: Store the sealed waste container away from incompatible materials, particularly strong oxidizing agents and strong acids.[10]

• Store Securely: Keep the waste container in a designated, well-ventilated, and secure satellite accumulation area until it is ready for pickup by a licensed waste disposal service.[9]

Disposal Pathway Decision Framework

The primary and most highly recommended disposal method for N,N-Diethylhydrazinecarbothioamide is through a licensed hazardous waste management company. On-site chemical treatment is complex and should only be considered for spill cleanup by trained personnel.

Caption: Disposal workflow for N,N-Diethylhydrazinecarbothioamide.

Detailed Disposal Procedures

Method 1: Off-Site Disposal via Licensed Vendor (Primary Recommendation)

This is the standard, safest, and most compliant method for disposing of laboratory chemical waste.

• Ensure Proper Containment: Follow the complete protocol outlined in Section 3 for waste segregation and containment.

• Contact Environmental Health & Safety (EHS): Notify your institution's EHS office that you have a container of hazardous waste ready for disposal.

• Schedule Pickup: Your EHS department will coordinate with a licensed and insured hazardous waste disposal company to schedule a pickup.

• Documentation: Complete all required paperwork, such as a hazardous waste manifest, as directed by your EHS office. This creates a legal record of the waste from generation to final disposal ("cradle to grave").

• Hand-Off: Transfer the waste container to the authorized personnel during the scheduled pickup.

Method 2: Chemical Treatment for Spill Decontamination (Expert Use Only)

This method is based on protocols for hydrazine fuels and should not be used for routine bulk disposal. It is intended for the decontamination of small spills by trained personnel. Incomplete reactions can produce hazardous byproducts.

Objective: To oxidize the reactive hydrazine moiety.

Reagents:

• 5% Sodium Hypochlorite solution (household bleach)

• Sodium Bicarbonate (for pH adjustment, if needed)

Protocol:

• Contain the Spill: Use an inert absorbent material (e.g., vermiculite, sand) to absorb the spilled liquid.

• Prepare for Treatment: Move the contaminated absorbent material into a suitable container (e.g., a large beaker) inside a chemical fume hood.

• Dilute: Slowly add water to the absorbent material to create a slurry. This helps to control the reaction rate.

• Neutralize (if necessary): Adjust the pH of the slurry to between 5 and 8.[3]

• Add Oxidant: Slowly and with stirring, add the 5% sodium hypochlorite solution. Use a significant excess of the hypochlorite solution to ensure complete oxidation. The reaction yields nitrogen gas, water, and sodium chloride.[3]

• Monitor Reaction: Observe for signs of reaction (e.g., gas evolution). Allow the mixture to stand for several hours to ensure the reaction is complete.

• Dispose of Residue: The resulting slurry must still be considered hazardous waste. Absorb the liquid and package all materials for off-site disposal as described in Method 1.

Emergency Procedures for Spills

In the event of a spill, immediate and correct action is crucial.

• Alert Personnel: Immediately notify everyone in the vicinity.

• Evacuate: If the spill is large or in a poorly ventilated area, evacuate the lab and contact your institution's emergency response team.

• Ventilate: Ensure the area is well-ventilated by working within a fume hood or increasing air exchange.

• Don PPE: Wear the full PPE ensemble described in Section 2.

• Containment: For minor spills, contain the liquid using an inert absorbent material.[12] Prevent it from entering drains or sewers.[1][4]

• Cleanup: Carefully collect the contaminated absorbent material using non-sparking tools and place it in a labeled hazardous waste container.[10]

• Decontaminate: Clean the spill area thoroughly with soap and water.

• Dispose: Dispose of all contaminated materials (absorbent, gloves, etc.) as hazardous waste.

References

• Safety Data Sheet (Generic for related compounds). Provides hazard identification, PPE recommendations, and disposal considerations. Source: Vertex AI Search.
• Toxicological Profile for Hydrazines. Production, Import, Use, and Disposal. Source: NCBI.
• SAFETY DATA SHEET - Fisher Scientific (N,N-Diethylhydroxylamine). Provides information on hazards, handling, storage, and incompatibility. Source: Fisher Scientific.
• Performance Chemicals Hydrazine. Information on waste disposal and chemical destruction. Source: Arxada.
• SAFETY DATA SHEET - TCI Chemicals (N,N-Diethylbenzamide). Describes hazards of a related diethyl-amide compound. Source: TCI Chemicals.
• SAFETY DATA SHEET - Chem Service (N,N-Diethylhydroxylamine). Details on flammability and storage requirements. Source: Chem Service.
• Hydrazine - Santa Cruz Biotechnology. General safety information on hydrazine compounds. Source: Santa Cruz Biotechnology.
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Personal protective equipment for handling N,N-Diethylhydrazinecarbothioamide

As a Senior Application Scientist, I recognize that handling specialized ligands like N,N-Diethylhydrazinecarbothioamide requires more than just a standard safety data sheet. In modern drug development, this compound is a critical precursor for synthesizing highly active transition metal complexes—particularly Zn(II) and Cu(II) thiosemicarbazones—which are engineered to target mitochondrial apoptosis pathways in cancer cells[1].

Because these downstream complexes are designed to be highly bioactive and cytotoxic to cell lines like MCF-7[2], the handling of the raw ligand must be approached with a rigorous, self-validating safety and operational framework. This guide provides the causality behind the required Personal Protective Equipment (PPE), a structured operational workflow, and a definitive disposal plan.

Causality-Driven PPE Selection

When handling N,N-Diethylhydrazinecarbothioamide, PPE selection must account for both the physical state of the chemical (a fine powder) and its biological reactivity. Thiosemicarbazide derivatives can act as skin sensitizers and, upon inhalation, may cause severe respiratory tract irritation.

• Respiratory Protection: Use an N95 or P100 particulate respirator if weighing outside a containment zone. Causality: The compound is a low-density powder. Aerosolization during transfer can lead to inhalation, and because its primary mechanism in biological systems involves metal chelation, systemic absorption must be strictly prevented.

• Hand Protection: Double-gloving with heavy-duty Nitrile gloves (minimum 0.11 mm thickness). Causality: Thiosemicarbazones can permeate standard latex. If the compound is dissolved in highly permeating solvents like Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO) during complexation[3], the solvent acts as a carrier, dragging the ligand through the dermal barrier.

• Eye & Body Protection: Chemical splash goggles (not standard safety glasses) and a flame-resistant, non-absorbent lab coat. Causality: Dust particles can cause micro-abrasions and severe ocular irritation.

Physicochemical & Hazard Profile

To design a safe operational workflow, we must first quantify the chemical's properties.

Parameter	Value / Characteristic	Operational Implication
Physical State	Solid / Crystalline Powder	High risk of aerosolization; requires draft-free weighing.
Solubility	Soluble in DMF, DMSO, Ethanol	Spill cleanup requires specific solvent-absorbent protocols, not just water[3].
Downstream Toxicity	High (when metal-complexed)	Zn(II) complexes synthesized from this ligand actively promote cancer cell apoptosis[1].
Reactivity	Forms stable chelates with transition metals	Avoid contact with metal spatulas if high purity is required; use PTFE tools.

Operational Workflow: Synthesis of Zn(II)-Thiosemicarbazone Complexes

N,N-Diethylhydrazinecarbothioamide is rarely the final product; it is typically complexed with metals like Zinc to create photoluminescent, anti-tumor agents[1]. The following is a self-validating, step-by-step methodology for safe handling during complexation.

Step 1: Containment and Weighing

• Conduct all weighing inside a Class II Biological Safety Cabinet (BSC) or a certified chemical fume hood.

• Use a static eliminator (anti-static gun) on the weighing boat to prevent the powder from dispersing due to electrostatic charge.

• Validation: Wipe down the exterior of the weighing vessel with a damp microfiber cloth before removing it from the hood.

Step 2: Ligand Dissolution

• Transfer the weighed N,N-Diethylhydrazinecarbothioamide into a round-bottom flask.

• Add the solvent (e.g., Ethanol or DMF) using a closed-system syringe transfer to minimize vapor release[3].

• Stir under a nitrogen atmosphere if required to prevent premature oxidation of the ligand.

Step 3: Metal Complexation

• Slowly add the metal precursor (e.g., Zn(NO3​)2​⋅6H2​O ) in a 1:1 molar ratio[2].

• Reflux the mixture. Ensure the condenser is properly sealed and the fume hood sash is lowered to protect against potential solvent bumping.

Step 4: Isolation

• Filter the resulting photoluminescent precipitate using a vacuum filtration setup.

• Safety Check: Vent the vacuum pump exhaust directly into the fume hood to prevent the aerosolization of micro-crystals.

Mechanism of Action: Why Containment is Critical

Understanding the downstream biological mechanism of this chemical reinforces the necessity of strict PPE. When N,N-Diethylhydrazinecarbothioamide is converted into a Zn(II) complex, it gains the ability to penetrate cell membranes and accumulate specifically in the mitochondria, triggering a lethal apoptotic cascade[1].

Figure 1: Mechanism of action for Zn(II)-N,N-Diethylhydrazinecarbothioamide complexes in apoptosis.

Emergency Spill and Disposal Plan

A robust laboratory safety program requires a proactive disposal and spill management strategy.

Solid Spill Protocol (Uncomplexed Ligand)

• Isolate: Evacuate personnel from the immediate vicinity. Do not dry-sweep, as this will aerosolize the thiosemicarbazide dust.

• Suppress: Cover the spill with damp paper towels (using water or a 10% ethanol solution) to suppress dust formation.

• Collect: Use a plastic scoop (avoid metal to prevent unintended chelation/sparking) to transfer the wet material into a highly visible, sealable hazardous waste container.

• Decontaminate: Wash the spill area with a mild detergent solution, followed by a thorough water rinse.

Chemical Disposal Plan

• Segregation: Never mix N,N-Diethylhydrazinecarbothioamide waste with strong oxidizing agents or strong acids, as this can generate toxic nitrogen oxides ( NOx​ ) and sulfur oxides ( SOx​ )[4].

• Labeling: Label waste containers clearly as "Toxic Organic Solid Waste - Contains Thiosemicarbazide Derivatives."

• Destruction: The preferred method of disposal is high-temperature incineration in a facility equipped with an afterburner and scrubber system to safely neutralize sulfur and nitrogen byproducts.

References

• Qi, J., Zhao, W., Zheng, Y., & Xia, X. (2020). Single-crystal structure and intracellular localization of Zn(II)-thiosemicarbazone complex targeting mitochondrial apoptosis pathways. Bioorganic & Medicinal Chemistry Letters, 30(16), 127340. Available at:[Link]

• ResearchGate. (n.d.). Antimicrobial activity and molecular reactivity of phenylthiosemicarbazones containing the Thiophenyl Nucleus and their Cu(ii) complexes. Available at: [Link]

• LookChem. (n.d.). Sodium diethyldithiocarbamate - Safety Data and Usage. Available at:[Link]

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